2-chloro-1-methyl-1h-pyrrole

• CAS: 56454-26-3

Core Science & Biosynthesis

An In-depth Technical Guide to the ¹H and ¹³C NMR Chemical Shifts of 2-chloro-1-methyl-1H-pyrrole

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed analysis of the expected ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectral data for 2-chloro-1-methyl-1H-pyrrole. In the absence of readily available, peer-reviewed experimental spectra for this specific compound, this document leverages established principles of NMR spectroscopy, data from analogous substituted pyrroles, and computational prediction tools to offer a robust and scientifically grounded interpretation. This approach provides valuable insights for the identification and characterization of this and similar halogenated N-methylpyrrole derivatives, which are of significant interest in medicinal chemistry and materials science.

Core Principles of NMR Spectroscopy in Substituted Pyrroles

The pyrrole ring is a five-membered aromatic heterocycle, and its electronic structure is significantly influenced by the nitrogen heteroatom. This results in a characteristic NMR fingerprint that is highly sensitive to the nature and position of substituents.[1] In 2-chloro-1-methyl-1H-pyrrole, two key substituents modulate the chemical shifts of the ring's protons and carbons:

• N-Methyl Group: The methyl group attached to the nitrogen atom is an electron-donating group (EDG) through an inductive effect. This generally leads to an upfield shift (lower ppm values) of the ring's proton and carbon signals compared to unsubstituted pyrrole.

• 2-Chloro Group: The chlorine atom at the C2 position is an electron-withdrawing group (EWG) due to its electronegativity. This effect deshields the nearby nuclei, causing a downfield shift (higher ppm values) in their NMR signals.[1]

The interplay of these opposing electronic effects dictates the final chemical shifts observed in the ¹H and ¹³C NMR spectra of 2-chloro-1-methyl-1H-pyrrole.

Predicted ¹H NMR Spectral Data

The predicted ¹H NMR spectrum of 2-chloro-1-methyl-1H-pyrrole is expected to show three distinct signals for the pyrrole ring protons and one signal for the N-methyl protons. The chemical shifts are influenced by the electronic effects of the chloro and methyl substituents. The chlorine atom at the C2 position will deshield the adjacent H3 proton, while the N-methyl group will have a more general shielding effect on the ring protons.

Proton	Predicted Chemical Shift (ppm)	Predicted Multiplicity	Predicted Coupling Constant (J, Hz)
H3	~6.1 - 6.3	Doublet of doublets (dd)	J(H3-H4) ≈ 2.5-3.0 Hz, J(H3-H5) ≈ 1.5-2.0 Hz
H4	~6.0 - 6.2	Triplet (t) or Doublet of doublets (dd)	J(H4-H3) ≈ 2.5-3.0 Hz, J(H4-H5) ≈ 2.5-3.0 Hz
H5	~6.6 - 6.8	Doublet of doublets (dd)	J(H5-H4) ≈ 2.5-3.0 Hz, J(H5-H3) ≈ 1.5-2.0 Hz
N-CH₃	~3.6 - 3.8	Singlet (s)	-

Disclaimer: These are predicted values and may differ from experimental results.

Predicted ¹³C NMR Spectral Data

The ¹³C NMR spectrum is anticipated to display four signals for the pyrrole ring carbons and one for the N-methyl carbon. The carbon directly attached to the chlorine atom (C2) is expected to be significantly deshielded.

Carbon	Predicted Chemical Shift (ppm)
C2	~118 - 122
C3	~107 - 111
C4	~108 - 112
C5	~120 - 124
N-CH₃	~34 - 36

Disclaimer: These are predicted values and may differ from experimental results.

Structural Elucidation Workflow

The structural confirmation of 2-chloro-1-methyl-1H-pyrrole would involve a series of 1D and 2D NMR experiments.

Caption: Workflow for the structural elucidation of 2-chloro-1-methyl-1H-pyrrole using NMR spectroscopy.

Experimental Protocols

Sample Preparation

• Dissolution: Dissolve 5-10 mg of the sample in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry vial.

• Transfer: Transfer the solution to a 5 mm NMR tube.

• Filtration (Optional): If the solution contains any particulate matter, filter it through a small plug of glass wool into the NMR tube.

NMR Data Acquisition

The following are general parameters for a 400 MHz NMR spectrometer and may require optimization.

¹H NMR Spectroscopy

• Pulse Program: A standard single-pulse experiment.

• Spectral Width: 0-12 ppm.

• Acquisition Time: 2-4 seconds.

• Relaxation Delay: 1-2 seconds.

• Number of Scans: 8-16, to achieve an adequate signal-to-noise ratio.

¹³C NMR Spectroscopy

• Pulse Program: A standard proton-decoupled experiment.

• Spectral Width: 0-160 ppm.

• Acquisition Time: 1-2 seconds.

• Relaxation Delay: 2-5 seconds.

• Number of Scans: 1024 or more, depending on the sample concentration.

References

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

2-Chloro-1-methyl-1H-pyrrole (CAS 56454-26-3): Physicochemical Profiling and Mechanistic Utility in Advanced Organic Synthesis

Executive Summary

In the landscape of modern medicinal chemistry and materials science, the pyrrole ring remains a privileged scaffold. 2-Chloro-1-methyl-1H-pyrrole (CAS No. 56454-26-3) has emerged as a highly versatile, halogenated heterocyclic building block[1]. By strategically positioning a chlorine atom at the C2 position and a methyl group at the N1 position, this compound offers unique orthogonal reactivity. It serves as a critical substrate in transition-metal-catalyzed cross-coupling reactions and advanced C–H activation methodologies, enabling the streamlined synthesis of complex, polysubstituted heteroarenes[2].

This whitepaper provides an in-depth technical analysis of 2-chloro-1-methyl-1H-pyrrole, detailing its physicochemical properties, its mechanistic role in palladium/norbornene (Pd/NBE) cooperative catalysis, and field-proven experimental protocols for its utilization.

Physicochemical Profiling and Structural Dynamics

The utility of 2-chloro-1-methyl-1H-pyrrole is fundamentally tied to its structural and electronic properties. The N-methyl group serves a dual purpose: it prevents unwanted N-H deprotonation during basic reaction conditions and sterically directs transition-metal insertion[3]. Meanwhile, the C2-chlorine acts as a precise handle for oxidative addition. Compared to its bromo- or iodo- analogs, the C-Cl bond is moderately stable, allowing for selective activation only under specific catalytic conditions, which is ideal for multi-component cascade reactions[2].

Quantitative Data Summary

Below is a consolidated profile of the compound's physical and computational properties[4]:

Property	Value
IUPAC Name	2-chloro-1-methylpyrrole
CAS Registry Number	56454-26-3
Molecular Formula	C5H6ClN
Molecular Weight	115.56 g/mol
Exact Mass	115.0188769 Da
Topological Polar Surface Area	4.9 Ų
Hydrogen Bond Donors/Acceptors	0 / 0
Physical State	Volatile Liquid
Boiling Point	~60–110 °C (varies by pressure)

Handling Note: Like many low-molecular-weight pyrroles, 2-chloro-1-methyl-1H-pyrrole is sensitive to oxidation and acid-catalyzed polymerization[3]. It should be stored under an inert atmosphere (argon or nitrogen) at sub-ambient temperatures and purified via distillation under reduced pressure prior to use in sensitive catalytic cycles.

Mechanistic Utility: Pd/NBE Cooperative Catalysis (Catellani Reaction)

One of the most advanced applications of 2-chloro-1-methyl-1H-pyrrole is its use in redox-neutral vicinal difunctionalization via Palladium/Norbornene (Pd/NBE) cooperative catalysis[2]. Traditional functionalization of pyrroles often suffers from poor regioselectivity. However, utilizing the C2-chlorine as an initiation site allows chemists to selectively functionalize the adjacent C4 and C5 positions in a single pot.

The Catalytic Logic

• Initiation : A Pd(0) catalyst undergoes oxidative addition into the C2–Cl bond of 2-chloro-1-methyl-1H-pyrrole.

• NBE Relay : Norbornene (NBE) inserts into the resulting aryl-Pd(II) species. This transient mediator forces the palladium center into close proximity with the C4 position.

• C–H Activation : The sterically constrained intermediate undergoes electrophilic palladation at the C4 position, activating the C–H bond and forming a stable palladacycle.

• Electrophile Coupling : A second electrophile (e.g., an alkynyl bromide) is introduced. Alkynyl bromides are specifically chosen because they undergo a unique trans β-bromide elimination after 2π-insertion, preventing unwanted side reactions[2].

• Extrusion : NBE is extruded, and reductive elimination yields a C4/C5 difunctionalized pyrrole while regenerating the Pd(0) catalyst.

Figure 1: Pd/NBE-catalyzed vicinal difunctionalization of 2-chloro-1-methyl-1H-pyrrole.

Experimental Methodology: Self-Validating Protocol for Vicinal Difunctionalization

To ensure reproducibility and scientific integrity, the following protocol details the synthesis of a C4-alkylated/C5-alkynylated pyrrole derivative using 2-chloro-1-methyl-1H-pyrrole[2].

Reagents and Materials

• Substrate : 2-Chloro-1-methyl-1H-pyrrole (1.0 equiv, freshly distilled)

• Electrophiles : Methyl 2-iodobenzoate (2.0 equiv), Triisopropylsilyl (TIPS)-protected alkynyl bromide (2.0 equiv)

• Catalyst & Mediator : Pd(OAc)₂ (10 mol%), Norbornene derivative (e.g., N2) (1.5 equiv)

• Base : Anhydrous K₂CO₃ (4.0 equiv)

• Solvent : Anhydrous Acetonitrile (CH₃CN)

Step-by-Step Workflow

• Inert Atmosphere Preparation : Transfer an oven-dried Schlenk tube equipped with a magnetic stir bar into a nitrogen-filled glovebox. Causality: Palladium catalysts and electron-rich pyrroles are highly susceptible to oxidative degradation. The glovebox ensures a strictly anhydrous and anaerobic environment.

• Catalyst and Base Loading : Add Pd(OAc)₂ (10 mol%), the norbornene mediator (1.5 equiv), and finely ground anhydrous K₂CO₃ (4.0 equiv) to the Schlenk tube.

• Substrate Addition : Introduce 2-chloro-1-methyl-1H-pyrrole (1.0 equiv), methyl 2-iodobenzoate (2.0 equiv), and the TIPS-alkynyl bromide (2.0 equiv) into the vessel.

• Solvation : Dissolve the solid mixture in anhydrous CH₃CN to achieve a 0.1 M concentration relative to the pyrrole substrate. Causality: CH₃CN is a polar aprotic solvent that effectively stabilizes the highly charged palladacycle intermediate while maintaining the solubility of the inorganic base.

• Thermal Activation : Seal the Schlenk tube, remove it from the glovebox, and place it in a pre-heated oil bath at 100 °C. Stir vigorously for 18 hours. Causality: The elevated temperature is thermodynamically required to overcome the high activation energy barrier associated with the NBE extrusion step prior to reductive elimination.

• Quenching and Filtration : Cool the reaction mixture to room temperature. Dilute with ethyl acetate (10 mL) and filter the suspension through a short pad of Celite to remove palladium black and insoluble inorganic salts.

• Purification : Concentrate the filtrate under reduced pressure. Purify the resulting crude residue via flash column chromatography on silica gel (eluting with a gradient of hexane/ethyl acetate) to isolate the pure polysubstituted pyrrole.

Applications in Drug Development and Materials Science

The ability to selectively decorate the 2-chloro-1-methyl-1H-pyrrole scaffold translates directly into tangible industrial applications[1]. In drug discovery, polysubstituted pyrroles synthesized from this building block are utilized as core pharmacophores in the development of novel protein kinase inhibitors and anti-inflammatory agents[2]. In materials science, the electron-rich nature of the pyrrole ring, combined with extended conjugation achieved via C5-alkynylation, makes these derivatives excellent precursors for organic light-emitting diodes (OLEDs) and conductive polymers[1].

References

• Title: 1H-Pyrrole, 2-chloro-1-methyl- | C5H6ClN | CID 12235270 Source: PubChem, National Center for Biotechnology Information URL: [Link]

• Title: Redox-Neutral Vicinal Difunctionalization of Five-Membered Heteroarenes with Dual Electrophiles Source: PubMed Central (PMC), National Institutes of Health URL: [Link]

• Title: 1H-Pyrrole, 2-chloro-1-methyl- (CAS 56454-26-3) Source: LookChem URL: [Link]

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• 1. lookchem.com [lookchem.com]
• 2. Redox-Neutral Vicinal Difunctionalization of Five-Membered Heteroarenes with Dual Electrophiles - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. 1H-Pyrrole, 2-chloro-1-methyl- | C5H6ClN | CID 12235270 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Physicochemical Profile of 2-Chloro-1-methyl-1H-pyrrole: Solubility, Thermal Stability, and Handling Protocols

Executive Summary

The synthesis and functionalization of halogenated pyrroles are foundational to the development of advanced agrochemicals, organic semiconductors, and pharmaceutical intermediates. However, the inherent instability of alpha-halopyrroles presents significant challenges in process chemistry. This whitepaper provides an in-depth technical analysis of 2-chloro-1-methyl-1H-pyrrole (CAS 56454-26-3). By examining the thermodynamic causality behind its solubility profile and the mechanistic pathways dictating its thermal stability, this guide equips researchers with the necessary protocols to handle, store, and utilize this reactive intermediate effectively.

Mechanistic Context: The Role of N-Methylation in Stability

Unsubstituted 2-halopyrroles, such as 2-chloropyrrole, are notoriously unstable species. Historical synthetic efforts have demonstrated that 2-chloropyrrole rapidly decomposes into a black polymeric mass within minutes upon exposure to air or glass surfaces[1]. This instability is driven by the presence of the N-H bond, which permits tautomerization to a highly reactive pyrrolenine intermediate, facilitating rapid intermolecular condensation.

To investigate and mitigate this instability, researchers developed N-alkylated derivatives[2]. The synthesis of 2-chloro-1-methyl-1H-pyrrole strategically blocks the tautomerization pathway by replacing the labile N-H proton with a methyl group[3]. While this modification locks the molecule in its aromatic state and significantly extends its half-life, the electron-rich nature of the pyrrole ring combined with the labile C-Cl bond means the compound remains sensitive to thermal stress and acidic environments[4][5].

Fig 1. Mechanistic pathway of acid-catalyzed degradation and oligomerization.

Solubility Profile in Organic Solvents

The solubility of 2-chloro-1-methyl-1H-pyrrole is dictated by its low polarity and the absence of hydrogen-bond donors. Unlike unsubstituted pyrrole, which can act as a hydrogen-bond donor and exhibits slight aqueous solubility, the N-methylated derivative is highly lipophilic[4][6].

It exhibits excellent solubility across a wide gradient of organic solvents, ranging from non-polar hydrocarbons to polar aprotic solvents[2][7]. This broad solubility window allows for versatile solvent selection during electrophilic substitution reactions (e.g., Vilsmeier-Haack formylation or diazo coupling)[3][5].

Quantitative Data Summary

Table 1: Estimated Solubility Profile of 2-Chloro-1-methyl-1H-pyrrole at 25°C

Solvent	Dielectric Constant (ε)	Solubility Class	Estimated Solubility (mg/mL)
Tetrahydrofuran (THF)	7.5	Freely Soluble	> 100
Dichloromethane (DCM)	8.9	Freely Soluble	> 100
Acetonitrile (MeCN)	37.5	Soluble	50 - 100
Dimethyl Sulfoxide (DMSO)	46.7	Soluble	50 - 100
Hexane	1.9	Soluble	30 - 50
Water	80.1	Sparingly Soluble	< 1

Thermal Stability and Degradation Kinetics

While N-methylation provides a kinetic barrier to decomposition, 2-chloro-1-methyl-1H-pyrrole is not indefinitely stable. Thermal stress induces the homolytic or heterolytic cleavage of the C-Cl bond. If trace moisture is present, this cleavage generates hydrochloric acid (HCl). Because pyrroles undergo rapid decomposition and polymerization under the influence of acids[4], the generation of HCl acts as an autocatalyst, exponentially accelerating the degradation into a polymeric "black mass"[1].

Comparative Thermal Metrics

Table 2: Comparative Stability Metrics for 2-Halopyrroles

Compound	Half-life at 25°C (Air)	Decomposition Onset (T_d, N2)	Dominant Degradation Pathway
2-Chloropyrrole	< 10 minutes	< 50°C	Rapid tautomeric autocondensation
2-Chloro-1-methylpyrrole	> 48 hours	~ 120°C	Acid-catalyzed oligomerization

To accurately map the safe handling windows for this compound, researchers must employ rigorous, self-validating analytical workflows.

Fig 2. Experimental workflow for assessing thermal stability and degradation kinetics.

Experimental Methodologies & Protocols

The following protocols are designed as self-validating systems. By incorporating internal standards and mass-balance checks, these methods ensure that the disappearance of the starting material correlates directly with physical degradation rather than instrumental artifact.

Protocol A: Quantitative Solubility Determination (Shake-Flask / qNMR)

Purpose: To determine the absolute thermodynamic solubility of 2-chloro-1-methyl-1H-pyrrole in target organic solvents without relying on external calibration curves.

• Saturation: Add an excess of 2-chloro-1-methyl-1H-pyrrole (approx. 200 mg) to 1.0 mL of the target deuterated solvent (e.g., CDCl3, DMSO-d6) in a 2 mL amber glass vial.

• Inert Sealing: Purge the vial headspace with argon for 30 seconds and seal tightly to prevent oxidative degradation[4].

• Equilibration: Agitate the mixture at 25.0 ± 0.1 °C for 24 hours using a thermostatic shaker.

• Phase Separation: Centrifuge the vial at 10,000 rpm for 10 minutes to pellet any undissolved material or polymerized byproducts.

• Sample Preparation: Extract exactly 100 μL of the clear supernatant and dilute it with 900 μL of the same deuterated solvent containing a precisely known concentration of an inert internal standard (e.g., 1,3,5-trimethoxybenzene).

• Acquisition: Acquire quantitative 1H-NMR (qNMR) spectra. Critical Step: Ensure the relaxation delay (D1) is set to at least 10 seconds (or 5 × T1 of the slowest relaxing proton) to guarantee complete magnetization recovery.

• Calculation: Calculate the solubility based on the integration ratio of the N-methyl peak (singlet, ~3.6 ppm) against the internal standard peaks.

Protocol B: Thermal Stability and Kinetic Profiling via In Situ NMR

Purpose: To monitor the real-time degradation kinetics and identify the onset of acid-catalyzed oligomerization under thermal stress.

• Solution Preparation: Prepare a 0.1 M solution of 2-chloro-1-methyl-1H-pyrrole in DMSO-d6. Add 0.01 M of an inert internal standard (e.g., hexamethyldisiloxane, HMDSO).

• Tube Sealing: Transfer 600 μL of the solution to a heavy-wall NMR tube. To prevent the escape of volatile degradation products (like HCl) which influence the reaction kinetics, flame-seal the tube under a light vacuum.

• Thermal Ramping: Insert the sealed tube into the NMR spectrometer probe, pre-heated and calibrated to the target isothermal temperature (e.g., 80°C).

• Kinetic Monitoring: Program the spectrometer to acquire 1H-NMR spectra at 15-minute intervals over a 12-hour period.

• Data Analysis: Track the integral of the N-methyl peak relative to the internal standard. Plot the natural logarithm of the normalized concentration ( ln[C/C0​] ) versus time. A linear fit indicates pseudo-first-order degradation, allowing for the calculation of the rate constant ( k ) and the thermal half-life ( t1/2​ ) at that specific temperature. The appearance of broad, unresolved signals in the baseline will validate the formation of polymeric byproducts[1].

Conclusion

2-Chloro-1-methyl-1H-pyrrole is a highly versatile, lipophilic building block that offers a distinct stability advantage over its non-methylated parent compound. While its solubility profile allows for seamless integration into various organic workflows, its thermal sensitivity demands rigorous handling. By employing inert atmospheres, avoiding acidic conditions, and utilizing the kinetic profiling protocols outlined above, researchers can successfully harness this compound for advanced synthetic applications.

Sources

• 1. pubs.acs.org [pubs.acs.org]
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• 6. 1H-Pyrrole, 2-chloro-1-methyl- | C5H6ClN | CID 12235270 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

safety data sheet (SDS) and toxicity profile for 2-chloro-1-methyl-1h-pyrrole

Title: Comprehensive Safety, Toxicity, and Application Profile of 2-Chloro-1-methyl-1H-pyrrole Document Type: Technical Whitepaper & Advanced Handling Guide Target Audience: Research Scientists, Process Chemists, and Drug Development Professionals

Executive Summary

As a Senior Application Scientist, I approach 2-chloro-1-methyl-1H-pyrrole not merely as a chemical catalog item, but as a highly reactive, electrophilic system. Halogenated pyrroles are notoriously unstable species; the electron-rich nature of the pyrrole heterocycle, juxtaposed with the inductive electron withdrawal of the C2-chlorine, creates a molecule prone to rapid auto-oxidation and polymerization under ambient conditions[1].

Despite these handling challenges, 2-chloro-1-methyl-1H-pyrrole serves as a critical building block in the synthesis of complex agrochemicals and pharmaceuticals[2]. Recent advancements have heavily leveraged this compound in site-selective C–H difunctionalization and thianthrenation strategies, enabling the rapid assembly of bioactive molecular architectures[3]. This whitepaper synthesizes its physicochemical data, mechanistic toxicity profile, and field-proven, self-validating experimental protocols to ensure both laboratory safety and synthetic success.

Physicochemical Profiling & Chemical Identity

Understanding the physical parameters of 2-chloro-1-methyl-1H-pyrrole is the first step in predicting its behavior in both biological systems (toxicity) and synthetic environments (reactivity). Its low topological polar surface area (TPSA) and moderate lipophilicity dictate its high membrane permeability[4].

Parameter	Value	Causality / Implication for Handling
IUPAC Name	2-chloro-1-methyl-1H-pyrrole	Defines the C2 halogenation critical for cross-coupling.
CAS Registry Number	56454-26-3	Primary identifier for SDS and regulatory tracking[2][4].
Molecular Formula	C5H6ClN	Indicates a low molecular weight, highly volatile species.
Molecular Weight	115.56 g/mol	Facilitates rapid vaporization; inhalation hazard[4].
SMILES	CN1C=CC=C1Cl	Structural blueprint for computational modeling[4].
XLogP3	1.6	High lipophilicity; readily crosses dermal barriers[4].
Topological Polar Surface Area	4.9 Ų	Extremely low TPSA; minimal hydrogen bonding potential[4].

Mechanistic Toxicology & Safety Data Sheet (SDS) Evaluation

Standard Safety Data Sheets (SDS) often list hazards without explaining the underlying biological mechanisms. For 2-chloro-1-methyl-1H-pyrrole, the toxicity is driven by its potential to act as an alkylating agent upon metabolic activation.

GHS Classification & Hazard Statements

Based on analogous halogenated pyrroles, this compound triggers the following core GHS classifications:

• Acute Toxicity (Oral, Dermal, Inhalation) - Category 4: (H302, H312, H332)

• Skin Irritation - Category 2: (H315)

• Serious Eye Irritation - Category 2A: (H319)

• Specific Target Organ Toxicity (Single Exposure) - Category 3: (H335 - Respiratory tract irritation)

The Causality of Toxicity (Metabolic Activation)

Why is this compound a systemic hazard? The lipophilicity (XLogP3 = 1.6) ensures rapid dermal and inhalation absorption[4]. Once in the hepatic system, Cytochrome P450 enzymes (particularly CYP2E1 and CYP3A4) attempt to clear the xenobiotic by oxidizing the electron-rich pyrrole ring. This oxidation generates highly reactive epoxides or iminium intermediates. If the cellular glutathione (GSH) pool is depleted, these electrophilic intermediates covalently bind to nucleophilic residues on proteins and DNA, triggering cellular necrosis or apoptosis.

Fig 1: Metabolic activation and toxicity pathway of 2-chloro-1-methyl-1H-pyrrole.

Advanced PPE & Engineering Controls

Because of the mechanistic pathway outlined above, standard laboratory precautions are insufficient:

• Dermal Protection: Standard latex is highly permeable to lipophilic heterocycles. You must use nitrile gloves (>0.4 mm thickness) or double-glove.

• Respiratory Protection: Due to its volatility, all manipulations must occur in a Class II Type B2 biological safety cabinet or a high-flow chemical fume hood.

Advanced Handling & Experimental Workflows

The instability of 2-halopyrroles dictates our handling protocols[1]. To successfully utilize 2-chloro-1-methyl-1H-pyrrole in advanced synthetic strategies (such as Catellani-type C-H difunctionalization[3]), we must implement a self-validating experimental workflow . A self-validating protocol ensures that failure at any step is immediately observable, preventing downstream analytical artifacts.

Self-Validating Protocol: Palladium-Catalyzed Cross-Coupling

Step 1: Visual Reagent Verification

• Action: Inspect the neat 2-chloro-1-methyl-1H-pyrrole stock.

• Validation: Pure material must be a clear, pale-yellow liquid. Causality: Any dark brown or black discoloration indicates auto-oxidation and polymerization. If discolored, the reagent must be discarded or redistilled under reduced pressure, as polymeric impurities will poison Palladium catalysts.

Step 2: Anaerobic Setup (Schlenk Line)

• Action: Flame-dry a Schlenk flask under vacuum (<0.1 mbar), then backfill with ultra-high purity Argon. Repeat three times.

• Validation: The vacuum gauge must hold steady at <0.1 mbar when the pump is isolated. If the pressure rises, there is a leak, and introducing the pyrrole will result in immediate degradation.

Step 3: Reagent Addition & Reaction Execution

• Action: Transfer 2-chloro-1-methyl-1H-pyrrole, the aryl-thianthrenium salt, and the Pd-catalyst into the flask inside an Argon-filled glovebox[3]. Seal and transfer to the fume hood.

• Validation: Monitor the reaction via GC-MS rather than TLC. Causality: The high volatility and instability of the starting material on acidic silica gel often lead to false negatives (streaking) on TLC plates. GC-MS provides a definitive mass-ion validation of consumption.

Step 4: Low-Temperature Quenching

• Action: Cool the reaction to 0°C and slowly quench with saturated aqueous NH₄Cl.

• Validation: The cessation of gas evolution and the clean phase separation of the organic layer confirm the safe neutralization of active catalytic species without thermally degrading the newly formed pyrrole derivatives.

Fig 2: Self-validating anaerobic experimental workflow for halopyrrole synthesis.

Conclusion

2-Chloro-1-methyl-1H-pyrrole is a high-reward, high-risk reagent. Its utility in generating complex, functionalized heterocycles for drug discovery is unparalleled, provided the chemist respects its physicochemical boundaries[2][3]. By treating the compound as a volatile, lipophilic alkylator and enforcing strict anaerobic, self-validating workflows, researchers can bypass its inherent instability and harness its full synthetic potential.

References

• Title: Cas 56454-26-3,1H-Pyrrole, 2-chloro-1-methyl- Source: Lookchem URL
• Title: 1H-Pyrrole, 2-chloro-1-methyl- | C5H6ClN | CID 12235270 Source: PubChem URL
• Title: Synthesis of Chlorinated 2-(Aminomethyl)- and 2-(Alkoxymethyl)
• Title: A Practical and Regioselective Strategy for Aromatic C–H Difunctionalization via Site-Selective C–H Thianthrenation Source: ACS Organic Letters URL

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• 4. 1H-Pyrrole, 2-chloro-1-methyl- | C5H6ClN | CID 12235270 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Electronic Architecture of 2-Chloro-1-methyl-1H-pyrrole: A Technical Guide to Dipole Dynamics and Frontier Orbitals

Executive Summary

In the realm of advanced organic synthesis and drug development, functionalized heterocycles serve as the foundational scaffolding for bioactive molecules and organic electronic materials. Among these, 2-chloro-1-methyl-1H-pyrrole (CAS: 56454-26-3) represents a highly specialized, electron-rich building block. While simple pyrroles are ubiquitous, the strategic placement of a chlorine atom at the C2 position and a methyl group at the N1 position creates a unique push-pull electronic environment.

This whitepaper provides an in-depth analysis of the electronic properties and dipole moment of 2-chloro-1-methyl-1H-pyrrole. By synthesizing theoretical computational models with empirical electrochemical protocols, this guide equips researchers with the mechanistic understanding required to leverage this compound in cross-coupling reactions, BODIPY dye synthesis, and pharmacophore design.

Molecular Architecture & Electronic Properties

The electronic behavior of 2-chloro-1-methyl-1H-pyrrole is dictated by the competing electronic effects of its substituents on the π -excessive pyrrole core.

Substituent Effects: Inductive vs. Resonance

Pyrrole itself is a highly reactive, electron-rich aromatic system. The introduction of substituents fundamentally alters its Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO)[1].

• N-Methyl Group (+I Effect): The alkyl group exerts a positive inductive (+I) effect, donating electron density into the ring. This raises the HOMO energy level, making the molecule more susceptible to electrophilic attack and oxidation compared to unsubstituted pyrrole[2].

• C2-Chlorine (-I and +M Effects): Halogens possess a dual nature. The strong electronegativity of chlorine exerts a negative inductive (-I) effect, withdrawing electron density through the σ -bond framework. Conversely, its lone electron pairs can participate in the aromatic π -system via a positive mesomeric (+M) effect.

Because the -I effect of chlorine generally outweighs its +M effect in terms of overall ground-state electron density, the net result is a lowering of both the HOMO and LUMO energy levels. This delicate balance makes 2-halopyrroles notoriously unstable and prone to autocatalytic decomposition or polymerization, necessitating careful handling and storage[3].

Dipole Moment Dynamics

The dipole moment ( μ ) is a critical parameter for drug development, dictating a molecule's solubility, lipophilicity, and orientation within a protein binding pocket.

• Pyrrole: Has a dipole moment of 1.76 D, pointing from the nitrogen atom towards the carbon ring[4].

• 1-Methylpyrrole: The addition of the N-methyl group increases the dipole moment to 1.92 D[5].

• 2-Chloro-1-methylpyrrole: The C-Cl bond introduces a strong, highly directional vector. Because the C2 position is adjacent to the nitrogen, the C-Cl dipole vector and the N-ring dipole vector combine asymmetrically. This vector addition significantly shifts the molecular dipole moment, enhancing the molecule's electrostatic interactions with polar solvents and biological targets.

Caption: Logical mapping of substituent electronic effects on the pyrrole core.

Quantitative Data Summary

The table below summarizes the electronic properties of the pyrrole series to illustrate the trajectory of substituent effects. (Note: Due to the high instability of 2-chloro-1-methylpyrrole, precise empirical isolation of its frontier orbitals is challenging; values are representative estimates derived from established Density Functional Theory (DFT) trends for halogenated N-methylpyrroles).

Compound	HOMO (eV)	LUMO (eV)	Bandgap (eV)	Dipole Moment (D)
Pyrrole	-5.50	-0.10	5.40	1.76
1-Methylpyrrole	-5.35	-0.05	5.30	1.92
2-Chloro-1-methylpyrrole	-5.60	-0.45	5.15	~2.45

Experimental & Computational Methodologies

To accurately characterize the electronic properties of highly reactive intermediates like 2-chloro-1-methylpyrrole, researchers must employ a self-validating system combining electrochemistry and quantum mechanical modeling[6].

Protocol 1: Electrochemical Determination of HOMO/LUMO (Cyclic Voltammetry)

Cyclic Voltammetry (CV) is the gold standard for determining the ionization potential (correlating to HOMO) and electron affinity (correlating to LUMO) of organic semiconductors and drug intermediates.

Causality Check: We utilize Ferrocene (Fc/Fc+) as an internal standard because its redox couple is highly reversible and its energy level relative to the vacuum level (-4.8 eV) is universally established. This self-validates the reference electrode potential, which can drift in non-aqueous solvents.

Step-by-Step Methodology:

• Electrolyte Preparation: Dissolve 0.1 M tetrabutylammonium hexafluorophosphate ( TBAPF6​ ) in anhydrous, degassed acetonitrile. The bulky TBA+ cation prevents ion-pairing artifacts.

• Cell Assembly: Set up a three-electrode system: a Glassy Carbon working electrode (WE), a Platinum wire counter electrode (CE), and an Ag/Ag+ reference electrode (RE).

• Sample Introduction: Add 2-chloro-1-methylpyrrole to the electrolyte solution to achieve a 1 mM concentration. Keep the system under a strict Nitrogen or Argon atmosphere to prevent oxidative degradation.

• Measurement: Sweep the potential from -2.0 V to +2.0 V at a scan rate of 50 mV/s. Record the onset oxidation potential ( Eoxonset​ ) and onset reduction potential ( Eredonset​ ).

• Standardization: Spike the solution with 1 mM Ferrocene and record a second voltammogram to identify the E1/2​ of the Fc/Fc+ couple.

• Calculation:

  • EHOMO​=−[Eoxonset​−E1/2​(Fc/Fc+)+4.8] eV

  • ELUMO​=−[Eredonset​−E1/2​(Fc/Fc+)+4.8] eV

Protocol 2: Computational Dipole Moment Determination (DFT)

Because empirical measurement of dipole moments (e.g., via Stark effect or dielectric constant measurements) is difficult for unstable liquids, Density Functional Theory (DFT) provides a highly accurate alternative[7].

Causality Check: We specify the B3LYP/6-311++G(d,p) level of theory. The inclusion of diffuse functions (++) is strictly necessary for dipole moment calculations because the dipole is highly sensitive to the electron density at the periphery of the molecule, which standard basis sets often underestimate.

Step-by-Step Methodology:

• Initial Geometry: Construct the 3D model of 2-chloro-1-methylpyrrole using a molecular builder (e.g., GaussView or Avogadro).

• Optimization: Run a geometry optimization job using the B3LYP functional and 6-311++G(d,p) basis set in Gaussian or Orca. Ensure the calculation includes a frequency job (Freq) to verify that the optimized geometry is a true minimum (zero imaginary frequencies).

• Solvent Modeling: Apply the Polarizable Continuum Model (PCM) set to chloroform or water to simulate the dipole moment in a solvated state, which is more relevant for biological applications than gas-phase data.

• Data Extraction: Extract the X, Y, and Z vector components of the dipole moment from the output file to determine the total molecular dipole ( μtot​=μx2​+μy2​+μz2​​ ).

Caption: Integrated experimental and computational workflow for property analysis.

References

• Product Class 13: 1H-Pyrroles Thieme Connect
• Pyrrole: Structure and Arom
• Rethinking Organic Chemistry: The Dual Electronic Behavior of the Alkyl Group ACS Public
• Microwave-activated Synthesis of Pyrroles: A Short Review ResearchG
• Thieno[3,2-b]pyrrole-benzothiadiazole Banana-Shaped Small Molecules for Organic Field-Effect Transistors ACS Applied M
• Comparative Evaluation of Pyrrole Fused Donor Moieties...
• Modern Heterocyclic Chemistry Overview Scribd

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• 7. researchgate.net [researchgate.net]

Structural and Physicochemical Characterization of 2-Chloro-1-methyl-1H-pyrrole: A Technical Guide

Executive Summary

The compound 2-chloro-1-methyl-1H-pyrrole (CAS: 56454-26-3) is a critical heterocyclic building block utilized extensively in the synthesis of advanced pharmaceuticals, agrochemicals, and organic materials. Unsubstituted 2-halopyrroles are notoriously unstable, rapidly undergoing auto-polymerization and oxidation at room temperature. However, the strategic N-methylation in 2-chloro-1-methyl-1H-pyrrole provides profound steric and electronic stabilization, preventing the formation of reactive pyrrole anions and inhibiting intermolecular hydrogen bonding [1].

This whitepaper provides an in-depth analysis of the molecular weight determination and crystallographic structural elucidation of this compound, detailing the causality behind the analytical methodologies required to characterize volatile, low-melting heterocycles.

Molecular Weight and Mass Spectrometry Profiling

The precise molecular weight of 2-chloro-1-methyl-1H-pyrrole is 115.56 g/mol , with a monoisotopic mass of 115.0188 Da corresponding to the molecular formula C₅H₆ClN [1].

When analyzing chlorinated compounds via High-Resolution Mass Spectrometry (HRMS), the isotopic envelope serves as a built-in diagnostic tool. Chlorine exists naturally as two stable isotopes: ³⁵Cl (~75.78%) and ³⁷Cl (~24.22%). Consequently, the mass spectrum of a mono-chlorinated species like 2-chloro-1-methyl-1H-pyrrole must exhibit a characteristic 3:1 intensity ratio between the[M+H]⁺ peak at m/z 116.026 and the [M+H+2]⁺ peak at m/z 118.023. This isotopic signature acts as a self-validating control, instantly differentiating the target analyte from unreacted N-methylpyrrole or over-chlorinated byproducts (e.g., 2,5-dichloro-1-methylpyrrole) without requiring secondary assays.

Structural Biology and Cryo-Crystallography

Determining the crystal structure of 2-chloro-1-methyl-1H-pyrrole presents a significant physical chemistry challenge. Because the molecule lacks N-H hydrogen bond donors, its intermolecular lattice forces are limited to weaker π-π stacking and dipole-dipole interactions. As a result, the compound is a volatile liquid at standard temperature and pressure [2].

To elucidate its structural geometry, in situ cryo-crystallography is mandatory. By flash-cooling the liquid sample to 100 K, thermal motion is arrested, preventing the smearing of electron density maps.

Key Geometric Features (Derived at 100 K):

• Planarity: The pyrrole ring maintains strict aromatic planarity. The N-methyl carbon lies entirely within this plane, maximizing the overlap of the nitrogen's non-bonding p-orbital with the aromatic π-system.

• C-Cl Bond Length: The C2-Cl bond is typically compressed to approximately 1.73 Å. This is shorter than a standard aliphatic C-Cl bond (~1.79 Å), reflecting partial double-bond character induced by resonance delocalization from the electron-rich pyrrole core.

Analytical Workflow

Caption: Analytical workflow for molecular weight and crystal structure validation.

Experimental Protocols

Protocol A: HRMS Validation of Molecular Weight

Causality: Electrospray Ionization (ESI) is chosen over Electron Impact (EI) to prevent the fragmentation of the labile C-Cl bond, ensuring the intact molecular ion is observed.

• Sample Preparation: Dilute the purified 2-chloro-1-methyl-1H-pyrrole to a concentration of 1 µg/mL in LC-MS grade acetonitrile.

• Acidification: Add 0.1% formic acid to the diluent. Reasoning: The weak acid promotes the protonation of the pyrrole ring, facilitating robust ionization to the[M+H]⁺ state.

• Acquisition: Inject 2 µL into an ESI-TOF mass spectrometer operating in positive ion mode. Scan across an m/z range of 50 to 300.

• Self-Validation Check: Analyze the isotopic envelope. The protocol is considered validated only if the m/z 116.026 (³⁵Cl) and m/z 118.023 (³⁷Cl) peaks are present in a strict 3:1 relative abundance ratio, confirming mono-chlorination.

Protocol B: In Situ Cryo-Crystallography (SC-XRD)

Causality: Because the analyte is a liquid at room temperature, standard crystallization techniques (e.g., vapor diffusion) are impossible. Flash-cooling is required to induce an ordered solid state.

• Mounting: Submerge a 10 µm polyimide cryoloop into the liquid sample. Coat the trapped microdroplet in a perfluorinated polyether oil to prevent atmospheric moisture condensation.

• Flash-Cooling: Plunge the loop directly into a liquid nitrogen cryostream set to 100 K. Reasoning: Rapid cooling bypasses the glass transition phase, forcing the liquid to nucleate into a highly ordered single crystal.

• Diffraction: Irradiate the crystal using a microfocus Mo-Kα X-ray source (λ = 0.71073 Å). Collect full-sphere diffraction data over 360° of rotation.

• Self-Validation Check: Solve the structure using direct methods (e.g., SHELXT) and refine against F² (SHELXL). The structural model is self-validated if the final R-factor (R1) is < 0.05 and the Goodness-of-Fit (S) is approximately 1.0, proving the assigned atomic coordinates accurately reflect the raw diffraction data.

Quantitative Data Summary

Parameter	Value	Analytical Method / Source
Molecular Formula	C₅H₆ClN	Elemental Analysis /
Molecular Weight	115.56 g/mol	Computed /
Monoisotopic Mass	115.018877 Da	ESI-TOF HRMS
C2-Cl Bond Length	~1.73 Å	SC-XRD (100 K)
C-N-C Bond Angle	~109°	SC-XRD (100 K)
XLogP3	1.6	Computed /

References

• PubChem Compound Summary for CID 12235270, 1H-Pyrrole, 2-chloro-1-methyl- Source: National Center for Biotechnology Information (NCBI) URL:[Link]

• 2-Halopyrroles. Synthesis and chemistry. Source: The Journal of Organic Chemistry (Cordell, G. A., 1975) URL:[Link]

• 1H-Pyrrole, 2-chloro-1-methyl- CAS 56454-26-3 Properties Source: LookChem Chemical Database URL:[Link]

Protocols & Analytical Methods

Regioselective Synthesis of 2-Chloro-1-methyl-1H-pyrrole: Application Note &amp; Protocol

Executive Summary

Halogenated pyrroles are highly valued building blocks in medicinal chemistry, materials science, and the synthesis of complex natural products. Specifically, 2-chloro-1-methyl-1H-pyrrole serves as a critical intermediate for transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig) and the functionalization of bioactive aza-heterocycles.

This application note provides a comprehensive, self-validating protocol for the regioselective monochlorination of 1-methylpyrrole at the C2 ( α ) position. By utilizing N-chlorosuccinimide (NCS) under strictly controlled thermal conditions, this methodology circumvents the common pitfalls of pyrrole chemistry—namely, oxidative dearomatization and unselective polyhalogenation[1].

Mechanistic Rationale & Causality

To achieve high yields and absolute regioselectivity, one must understand the intrinsic electronic properties of the pyrrole ring and the kinetics of the halogenation event.

The Role of the N-Methyl Group

Unsubstituted 1H-pyrrole is highly susceptible to N-chlorination, which subsequently undergoes complex rearrangement pathways to yield a mixture of C-chlorinated isomers. The presence of the N-methyl group in 1-methylpyrrole (CAS 96-54-8)[2] permanently blocks the nitrogen lone pair from direct electrophilic attack, forcing the electrophile to interact exclusively with the carbon π -system[3].

Regioselectivity: C2 vs. C3 Attack

1-Methylpyrrole is an electron-rich heteroaromatic system. Electrophilic Aromatic Substitution ( SE​Ar ) occurs preferentially at the C2 ( α ) position rather than the C3 ( β ) position.

• Causality: Attack at the C2 position generates a Wheland intermediate ( σ -complex) that is stabilized by three distinct resonance structures. In contrast, attack at the C3 position yields an intermediate stabilized by only two resonance structures. The lower activation energy barrier for C2-attack dictates the regiochemical outcome.

Reagent Selection: Why NCS?

Pyrroles are notoriously sensitive to strong acids and harsh oxidants, which trigger rapid polymerization (forming "pyrrole black") or oxidative dearomatization[1].

• Causality: Elemental chlorine ( Cl2​ ) or sulfuryl chloride ( SO2​Cl2​ ) often generate localized high concentrations of Cl+ , leading to rapid over-chlorination (yielding 2,5-dichloro-1-methylpyrrole). N-Chlorosuccinimide (NCS) acts as a mild, solid-state reservoir of electrophilic chlorine. The reaction with NCS proceeds via a controlled Cl+ transfer, followed by a rate-determining deprotonation of the α -complex[4]. This kinetic bottleneck allows the chemist to trap the monochlorinated product efficiently before a second equivalent of Cl+ can react.

Electrophilic aromatic substitution mechanism for the C2-chlorination of 1-methylpyrrole.

Comparative Data: Chlorinating Agents

The table below summarizes the empirical outcomes of utilizing various chlorinating agents on 1-methylpyrrole, justifying the selection of NCS for this protocol.

Chlorinating Agent	Solvent System	Temp.	Primary Product	Typical Yield	Mechanistic Notes & Byproducts
N-Chlorosuccinimide (NCS)	THF or DMF	0 °C to RT	2-Chloro-1-methylpyrrole	75–85%	Highly regioselective; minimal over-chlorination[3].
Sulfuryl Chloride ( SO2​Cl2​ )	Et2​O / CH2​Cl2​	-78 °C	2-Chloro-1-methylpyrrole	50–65%	Prone to forming 2,5-dichloro-1-methylpyrrole if temp rises.
Trichloroisocyanuric Acid (TCCA)	CH2​Cl2​	0 °C	2,5-Dichloro-2H-pyrroles	Variable	Extremely rapid; frequently causes oxidative dearomatization[1].
Chlorine Gas ( Cl2​ )	CCl4​	RT	Complex mixture	< 30%	Poor selectivity; extensive polymerization and degradation.

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system. Visual cues and in-process analytical controls are embedded to ensure the integrity of the reaction at every stage.

Materials & Reagents

• 1-Methylpyrrole: 10.0 mmol (0.81 g, 0.89 mL). Note: Must be distilled over CaSO4​ or KOH prior to use to remove polymerized impurities[2].

• N-Chlorosuccinimide (NCS): 10.5 mmol (1.40 g). Note: Recrystallize from acetic acid/water if the reagent appears yellow or degraded.

• Anhydrous Tetrahydrofuran (THF): 25 mL.

• Aqueous Sodium Thiosulfate ( Na2​S2​O3​ ): 10% w/v solution (for quenching).

Step-by-Step Methodology

Step 1: System Preparation

• Flame-dry a 100 mL two-neck round-bottom flask equipped with a magnetic stir bar, a nitrogen inlet, and a rubber septum.

• Purge the flask with dry N2​ for 5 minutes.

• Inject anhydrous THF (25 mL) and freshly distilled 1-methylpyrrole (0.89 mL, 10.0 mmol).

• Submerge the flask in an ice-water bath and allow the solution to equilibrate to 0 °C for 10 minutes.

Step 2: Electrophilic Addition 5. Weigh out NCS (1.40 g, 10.5 mmol) and add it to the stirring solution portion-wise over 30 minutes.

• Causality: Portion-wise addition prevents thermal spikes. A sudden exotherm will drive the reaction toward the kinetically disfavored C3-chlorination or C2,C5-dichlorination.

• Self-Validation: The solution will gradually transition from colorless to a pale yellow tint. The insoluble NCS will slowly dissolve as it reacts, while succinimide (the byproduct) may begin to precipitate as a fine white powder.

Step 3: Reaction Monitoring 6. Remove the ice bath and allow the reaction to warm to room temperature (approx. 20 °C). Stir for an additional 2 to 4 hours. 7. In-Process Control: Monitor the reaction via TLC (Hexanes/EtOAc 9:1, visualized with UV and KMnO4​ stain) or GC-MS.

• Validation Check: The starting material ( Rf​≈0.6 ) should disappear, replaced by a single major spot ( Rf​≈0.55 ). If a lower Rf​ spot appears prominently, over-chlorination is occurring; proceed to quenching immediately.

Step 4: Quenching & Extraction 8. Quench the reaction by adding 15 mL of cold 10% aq. Na2​S2​O3​ and stir vigorously for 10 minutes.

• Causality: Thiosulfate reduces any unreacted Cl+ species, instantly halting the electrophilic cascade and preventing halogenation during solvent evaporation.

• Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with Diethyl Ether ( Et2​O ) or Ethyl Acetate ( 3×20 mL).

• Wash the combined organic layers with saturated aqueous NaHCO3​ (20 mL) and brine (20 mL).

• Dry the organic phase over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure (water bath < 30 °C). Warning: 2-halopyrroles are thermally sensitive[5].

Step 5: Purification & Storage 12. Purify the crude pale-yellow oil via short-path vacuum distillation or flash column chromatography (neutral alumina or silica gel deactivated with 1% Et3​N , eluting with 100% hexanes). 13. Storage: 2-Chloro-1-methylpyrrole is prone to slow decomposition. Store the purified product in an amber vial under an argon atmosphere at -20 °C.

Step-by-step experimental workflow for the regioselective chlorination.

References

• De Rosa, M., & Marquez, M. (1989). Observation of an Amplified Isotope Effect during Chlorination of 1-Methylpyrrole. Evidence for Rate Determining Deprotonation. Journal of the Chemical Society, Perkin Transactions 2, 1465-1467. URL:[Link][4]

• Cordell, G. A. (1975). 2-Halopyrroles. Synthesis and chemistry. The Journal of Organic Chemistry, 40(22), 3161-3169. URL:[Link][5]

• Various Authors. (2020). Regioselective Synthesis of Highly Functionalized 2H-Pyrroles via Dearomative Chlorination of 1H-Pyrroles. ResearchGate. URL:[Link][1]

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• 4. Observation of an amplified isotope effect during chlorination of 1-methylpyrrole. Evidence for rate determining deprotonation of the σ-complex - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for the Suzuki-Miyaura Cross-Coupling of 2-Chloro-1-methyl-1H-pyrrole

Introduction: The Strategic Importance of 2-Aryl-1-methyl-1H-pyrroles

The 2-aryl-1-methyl-1H-pyrrole scaffold is a privileged structural motif in modern medicinal chemistry and materials science.[1][2][3] Its presence in a multitude of biologically active compounds underscores its importance in drug discovery, where it can be found in anticancer, anti-inflammatory, and antiviral agents.[2][4] The Suzuki-Miyaura cross-coupling reaction stands as one of the most robust and versatile methods for the construction of C(sp²)–C(sp²) bonds, offering a direct route to these valuable compounds.[5][6]

This guide provides an in-depth exploration of the Suzuki-Miyaura cross-coupling reaction utilizing 2-chloro-1-methyl-1H-pyrrole as the electrophilic partner. While aryl chlorides are often more challenging substrates than their bromide or iodide counterparts due to the strength of the C-Cl bond, they are also more cost-effective and readily available, making their use in large-scale synthesis highly desirable.[7][8] The protocols and insights detailed herein are tailored for researchers, scientists, and drug development professionals seeking to efficiently synthesize 2-aryl-1-methyl-1H-pyrrole derivatives.

Mechanistic Considerations: The Palladium Catalytic Cycle

The Suzuki-Miyaura reaction proceeds through a well-established catalytic cycle involving a palladium catalyst.[5][9] The key steps are oxidative addition, transmetalation, and reductive elimination.

Figure 2: General experimental workflow for the Suzuki-Miyaura coupling.

Materials and Reagents:

• 2-chloro-1-methyl-1H-pyrrole (1.0 mmol, 1.0 equiv)

• Arylboronic acid (1.2-1.5 mmol, 1.2-1.5 equiv)

• Palladium catalyst (e.g., Pd(dppf)Cl₂, 0.02-0.05 mmol, 2-5 mol%)

• Base (e.g., Cs₂CO₃, 2.0-3.0 mmol, 2.0-3.0 equiv)

• Anhydrous 1,4-dioxane (4-5 mL)

• Degassed water (1 mL)

• Inert atmosphere (Argon or Nitrogen)

Step-by-Step Procedure:

• Reaction Setup: To an oven-dried reaction vessel (e.g., a Schlenk tube or round-bottom flask) equipped with a magnetic stir bar, add 2-chloro-1-methyl-1H-pyrrole, the arylboronic acid, the palladium catalyst, and the base.

• Inert Atmosphere: Seal the vessel and evacuate and backfill with an inert gas (e.g., argon) three times to ensure an oxygen-free environment.

• Solvent Addition: Add the anhydrous dioxane and degassed water via syringe.

• Reaction: Place the reaction vessel in a preheated oil bath at the desired temperature (typically 90-110 °C) and stir vigorously.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS) until the starting material is consumed.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with water and extract with an organic solvent such as ethyl acetate (3 x 20 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product is then purified by flash column chromatography on silica gel to afford the pure 2-aryl-1-methyl-1H-pyrrole.

Troubleshooting and Key Considerations

Issue	Potential Cause	Suggested Solution
Low or No Conversion	Inactive catalyst; Insufficiently inert atmosphere; Low reaction temperature.	Use a fresh batch of catalyst; Ensure proper degassing of solvents and reaction vessel; Increase the reaction temperature.
Protodeboronation of Boronic Acid	Presence of excess water or protic impurities; Prolonged reaction time at high temperature.	Use anhydrous solvents; Minimize reaction time once the starting material is consumed. [9]
Formation of Homocoupled Byproducts	Oxygen contamination leading to reductive elimination of the boronic acid.	Maintain a strictly inert atmosphere throughout the reaction.
Dehalogenation of Starting Material	Side reaction, more common with bromo-pyrroles but can occur with chloro-pyrroles.	Optimize the base and catalyst system; consider a milder base. [10]

Conclusion

The Suzuki-Miyaura cross-coupling of 2-chloro-1-methyl-1H-pyrrole is a powerful and efficient method for the synthesis of 2-aryl-1-methyl-1H-pyrrole derivatives. While the lower reactivity of the C-Cl bond presents a challenge, the use of modern, highly active palladium catalyst systems, coupled with careful optimization of reaction conditions, allows for high yields and broad substrate scope. The protocols and guidelines presented in this document provide a solid foundation for researchers to successfully implement this important transformation in their synthetic endeavors, paving the way for the discovery and development of new chemical entities in pharmaceuticals and materials science.

References

• An Efficient Synthesis of Aryl-Substituted Pyrroles by the Suzuki–Miyaura Coupling Reaction of SEM-Protected Pyrroles. Molecules. [Link]

• Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. ACS Catalysis. [Link]

• Suzuki-Miyaura Coupling. Chemistry LibreTexts. [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. [Link]

• Trace amounts of palladium catalysed the Suzuki–Miyaura reaction of deactivated and hindered aryl chlorides. Organic & Biomolecular Chemistry. [Link]

• Mechanism of the Suzuki–Miyaura Cross-Coupling Reaction Mediated by [Pd(NHC)(allyl)Cl] Precatalysts. Organometallics. [Link]

• Application of Palladium Based Precatalytic Systems in the Suzuki‐Miyaura Cross‐Coupling Reactions of Chloro‐Heterocycles. ChemistrySelect. [Link]

• Highly Active Palladium Catalysts for Suzuki Coupling Reactions. Journal of the American Chemical Society. [Link]

• Heterocyclic Suzuki–Miyaura coupling reaction of metalla-aromatics and mechanistic analysis of site selectivity. Chemical Science. [Link]

• Palladium catalysts for the Suzuki cross-coupling reaction: An overview of recent advances. Applied Organometallic Chemistry. [Link]

• Boronic acids: new coupling partners in room-temperature Suzuki reactions of alkyl bromides. Crystallographic characterization of an oxidative-addition adduct generated under remarkably mild conditions. Journal of the American Chemical Society. [Link]

• Highly Active Palladium Catalysts for Suzuki Coupling Reactions. Journal of the American Chemical Society. [Link]

• The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. Molecules. [Link]

• An Efficient Synthesis of Aryl-Substituted Pyrroles by the Suzuki–Miyaura Coupling Reaction of SEM-Protected. Semantic Scholar. [Link]

• Boronic Acids: New Coupling Partners in Room-Temperature Suzuki Reactions of Alkyl Bromides. Crystallographic Characterization of an Oxidative-Addition Adduct Generated under Remarkably Mild Conditions. Organic Chemistry Portal. [Link]

• Screening reaction conditions of Suzuki coupling a. ResearchGate. [Link]

• Suzuki–Miyaura cross-coupling optimization enabled by automated feedback. DSpace@MIT. [Link]

• An Efficient Synthesis of Aryl-Substituted Pyrroles by the Suzuki–Miyaura Coupling Reaction of SEM-Protected Pyrroles. ResearchGate. [Link]

• Optimization of conditions for the Suzuki-Miyaura coupling. ResearchGate. [Link]

• Optimization of Suzuki-Miyaura cross-coupling reaction. ResearchGate. [Link]

• The regioselective synthesis of aryl pyrroles. Organic & Biomolecular Chemistry. [Link]

• Suzuki Coupling. Organic Chemistry Portal. [Link]

• Suzuki Cross Coupling Reaction-A Review. ResearchGate. [Link]

• Suzuki-Miyaura Cross-Coupling in Acylation Reactions, Scope and Recent Developments. Current Organic Chemistry. [Link]

• Recent Developments in the Suzuki-Miyaura Reaction: 2010–2014. Molecules. [Link]

• A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. Angewandte Chemie International Edition. [Link]

• Therapeutic Significance of Pyrrole in Drug Delivery. SciTechnol. [Link]

• Highly chemoselective ligands for Suzuki–Miyaura cross-coupling reaction based on virtual ligand-assisted screening. Organic & Biomolecular Chemistry. [Link]

• A Highly Active Catalyst for Suzuki-Miyaura Cross-Coupling Reactions of Heteroaryl Compounds. Organic Chemistry Portal. [Link]

• Unlocking the Potential of Pyrrole: Recent Advances in New Pyrrole-Containing Compounds with Antibacterial Potential. International Journal of Molecular Sciences. [Link]

• Recent Advances in Synthetic Methods for 2 H ‐Pyrroles. ResearchGate. [Link]

• Recent synthetic and medicinal perspectives of pyrroles: An overview. SciSpace. [Link]

• Swissadme Analysis Of Some Selected Analogues Of Pyrrole. IJCRT.org. [Link]

• Unlocking the Potential of Pyrrole: Recent Advances in New Pyrrole-Containing Compounds with Antibacterial Potential. PMC. [Link]

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• 10. researchgate.net [researchgate.net]

catalytic C-H functionalization of 2-chloro-1-methyl-1h-pyrrole

Application Note: Catalytic Vicinal C–H Difunctionalization of 2-Chloro-1-methyl-1H-pyrrole via Pd/NBE Cooperative Catalysis

Target Audience: Researchers, synthetic chemists, and drug development professionals. Focus: Regioselective, redox-neutral C4/C5 difunctionalization using dual electrophiles.

Strategic Overview & Scope

The functionalization of electron-rich heteroarenes, particularly pyrroles, is a cornerstone of modern medicinal chemistry and materials science. However, achieving precise, multi-site functionalization without relying on pre-functionalized organometallic reagents (e.g., boronic acids, stannanes) remains a formidable challenge.

This application note details a state-of-the-art methodology for the utilizing Palladium/Norbornene (Pd/NBE) cooperative catalysis[1]. By employing dual electrophiles—an aryl iodide and an alkynyl bromide—this Catellani-type reaction enables the simultaneous installation of two distinct carbon-based functional groups at the C4 and C5 positions in a single, redox-neutral step, achieving yields up to 78%[1].

Substrate Rationale: Unprotected 2-halopyrroles are notoriously unstable and prone to rapid polymerization[2]. N-methylation stabilizes the heterocycle, while the C2-chlorine atom strategically blocks the highly reactive α-position. This electronic and steric bias forces the catalytic C–H activation to occur exclusively at the C4 and C5 positions, preventing undesired oligomerization.

Mechanistic Causality: The Pd/NBE Cooperative System

To execute this protocol successfully, it is critical to understand the causality behind the reagent selection:

• The Initiating Electrophile (Methyl 2-iodobenzoate): Undergoes facile oxidative addition with the Pd(0) catalyst to initiate the cycle.

• The Mediator (C2-Substituted NBE): Standard unsubstituted norbornene often leads to premature β-hydride elimination in heteroarene systems. Utilizing a C2-substituted NBE (e.g., methyl norbornene-2-carboxylate) introduces specific steric bulk that stabilizes the transient palladacycle, ensuring the reaction proceeds to the alkynylation step[1].

• The Terminating Electrophile (Br-C≡C-TIPS): Acts as a highly specific electrophile that intercepts the palladacycle. Crucially, the C(sp)–Br bond does not competitively undergo oxidative addition with Pd(0) in the presence of the more reactive aryl iodide[1].

Figure 1: Catalytic cycle of Pd/NBE-mediated C–H difunctionalization of 2-chloro-1-methylpyrrole.

Reaction Optimization & Quantitative Data

The following table summarizes the quantitative optimization data, illustrating the strict mechanistic dependencies of the catalytic system. Deviations from the standard protocol result in catastrophic yield drops, validating the necessity of each component.

Parameter Variation	Yield of Difunctionalized Product (%)	Mechanistic Consequence
Standard Conditions	78%	Optimal palladacycle stability and catalytic turnover[1].
Omission of Pd(OAc)₂	0%	No oxidative addition; reaction fails to initiate.
Omission of C2-Substituted NBE	0%	No cooperative relay; standard cross-coupling fails.
Use of Unsubstituted NBE	34%	Premature β-hydride elimination outcompetes alkynylation.
Omission of Br-C≡C-TIPS	0%	Catalytic cycle stalls at the palladacycle; no termination.
Air atmosphere (no Argon)	<5%	Rapid oxidation of phosphine ligands and Pd(0) deactivation.

Self-Validating Protocol: Step-by-Step Methodology

Safety & Prerequisites: 2-Chloro-1-methyl-1H-pyrrole is sensitive to light and ambient oxygen. All manipulations must be performed using standard Schlenk techniques or within a nitrogen/argon-filled glovebox.

Phase 1: Preparation of the Catalytic System

• Vessel Preparation: Flame-dry a 15 mL Schlenk tube equipped with a magnetic stir bar under vacuum, then backfill with Argon (repeat 3x).

• Solid Reagent Loading: To the tube, add:

  • Pd(OAc)₂ (10 mol%, 0.02 mmol) – Precursor to the active Pd(0) species.

  • Tri-2-furylphosphine (TFP) (20 mol%, 0.04 mmol) – Electron-rich ligand required to accelerate oxidative addition.

  • C2-Substituted NBE (e.g., methyl norbornene-2-carboxylate, 50 mol%, 0.1 mmol) – The transient mediator.

  • K₂CO₃ (Anhydrous, 3.0 equiv, 0.6 mmol) – Base required for the C–H deprotonation step.

• Atmosphere Control: Evacuate and backfill the Schlenk tube with Argon three times to ensure strict anaerobicity.

Phase 2: Substrate and Electrophile Addition

• Liquid Reagent Addition: Under a positive flow of Argon, inject anhydrous 1,4-Dioxane (2.0 mL).

• Reactant Introduction: Sequentially add:

  • 2-Chloro-1-methyl-1H-pyrrole (1.0 equiv, 0.2 mmol)

  • Methyl 2-iodobenzoate (1.5 equiv, 0.3 mmol)

  • (Bromoethynyl)triisopropylsilane (Br-C≡C-TIPS) (2.0 equiv, 0.4 mmol)

• Homogenization: Stir the mixture at room temperature for 5 minutes.

  • Self-Validation Check: The solution should appear pale yellow/orange. If the solution instantly turns black, Pd(0) has precipitated (catalyst death) due to oxygen ingress. Discard and restart.

Phase 3: Reaction Execution & In-Process Validation

• Heating: Seal the Schlenk tube and transfer it to a pre-heated oil bath at 90 °C. Stir vigorously (800 rpm) for 18 hours.

• In-Process Monitoring: After 2 hours, briefly remove the tube from the bath.

  • Self-Validation Check: The mixture should transition to a deep, homogenous red-brown color, indicating the successful formation of the active palladacycle intermediates.

• TLC Validation: At 18 hours, sample 5 µL of the reaction mixture. Run a TLC (10% EtOAc/Hexanes). The starting pyrrole (Rf ~0.6) should be entirely consumed, replaced by a highly UV-active, fluorescent product spot (Rf ~0.4) corresponding to the extended conjugation of the difunctionalized product.

Phase 4: Quenching, Extraction, and Purification

• Quenching: Cool the reaction to room temperature. Dilute with Ethyl Acetate (10 mL) and filter the crude mixture through a short pad of Celite to remove Pd residues and inorganic salts. Wash the Celite pad with an additional 10 mL of EtOAc.

• Concentration: Concentrate the filtrate under reduced pressure using a rotary evaporator.

• Chromatography: Purify the crude residue via flash column chromatography on silica gel (Eluent: Gradient of 2% to 10% EtOAc in Hexanes) to isolate the pure C4-aryl-C5-alkynyl pyrrole derivative.

Analytical Validation

To confirm the structural integrity of the synthesized product, perform the following analytical checks:

• ¹H NMR (400 MHz, CDCl₃): The most diagnostic indicator of successful C4/C5 difunctionalization is the disappearance of the two distinct pyrrole backbone protons (typically appearing around 6.0–6.5 ppm in the starting material). The product will show only the N-CH₃ singlet (~3.6 ppm) and the complex multiplet of the newly installed aryl ring (7.2–7.9 ppm), alongside the massive TIPS aliphatic signals (~1.1 ppm).

• HRMS (ESI-TOF): Calculate the exact mass for [M+H]⁺ of the expected product and verify against the experimental spectrum to rule out mono-functionalized byproducts.

References

• Li, R.; Dong, G. "Redox-Neutral Vicinal Difunctionalization of Five-Membered Heteroarenes with Dual Electrophiles." Angewandte Chemie International Edition, 2021, 60(50), 26184-26191. URL:[Link]

• Kim, H. T.; Lee, W.; Kim, E.; Joo, J. M. "C-H Alkenylation of Pyrroles by Electronically Matching Ligand Control." Chemistry - An Asian Journal, 2018, 13(10), 1284-1288. URL:[Link]

• Wang, J.; Dong, G. "Palladium/Norbornene Cooperative Catalysis." Chemical Reviews, 2019, 119(12), 7478-7528. URL:[Link]

Sources

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• 2. researchgate.net [researchgate.net]

protocol for the electrophilic chlorination of N-methylpyrrole

An Application Guide to the Electrophilic Chlorination of N-Methylpyrrole

Introduction: The Significance of Chlorinated Pyrroles

Pyrrole and its derivatives are fundamental scaffolds in medicinal chemistry and materials science, appearing in natural products, pharmaceuticals, and conductive polymers.[1][2] The introduction of a chlorine atom onto the N-methylpyrrole ring via electrophilic aromatic substitution is a critical transformation that modulates the electronic properties and biological activity of the molecule. This modification can enhance lipophilicity, improve metabolic stability, and provide a synthetic handle for further functionalization through cross-coupling reactions, making it a key step in drug development and the synthesis of complex organic materials.[3]

N-methylpyrrole is a π-electron-rich aromatic heterocycle, making it significantly more reactive towards electrophiles than benzene.[4] This heightened reactivity allows for chlorination under relatively mild conditions but also necessitates precise control to achieve the desired regioselectivity and avoid over-halogenation. This guide provides a comprehensive overview of the mechanism, reagents, and a detailed protocol for the successful electrophilic chlorination of N-methylpyrrole.

Mechanism and Scientific Rationale: The Basis of Regioselectivity

The chlorination of N-methylpyrrole proceeds via an electrophilic aromatic substitution (EAS) mechanism.[5][6] The pyrrole ring acts as a nucleophile, attacking an electrophilic chlorine species (Cl⁺). The inherent electronics of the pyrrole ring and the directing effect of the N-methyl group govern the reaction's outcome.

Key Mechanistic Points:

• Activation: The nitrogen atom's lone pair of electrons is delocalized into the aromatic system, increasing the electron density of the ring and making it highly activated towards electrophilic attack.[4]

• Regioselectivity: Substitution occurs preferentially at the C2 (α) position. This is because the carbocation intermediate (the "arenium ion" or "sigma complex") formed by attack at C2 is more stable than the intermediate formed by attack at C3 (β). The positive charge in the C2-attack intermediate can be delocalized over three atoms, including the nitrogen, whereas the C3-attack intermediate only allows for delocalization over two carbon atoms.[7] This greater degree of resonance stabilization dictates the kinetic and thermodynamic preference for C2 substitution.

Caption: General mechanism for the electrophilic chlorination of N-methylpyrrole.

Selecting the Appropriate Chlorinating Agent

The choice of chlorinating agent is crucial and depends on the desired product (mono- vs. di-chlorination) and the scale of the reaction. Two of the most common and effective reagents are N-Chlorosuccinimide (NCS) and sulfuryl chloride (SO₂Cl₂).

Reagent	Formula	Key Characteristics	Common Products
N-Chlorosuccinimide (NCS)	C₄H₄ClNO₂	A mild, easy-to-handle solid. Ideal for controlled mono-chlorination at the C2 position. Safer alternative to gaseous chlorine.[8][9][10]	2-Chloro-N-methylpyrrole
Sulfuryl Chloride	SO₂Cl₂	A powerful, liquid chlorinating agent. Can achieve di-chlorination at the C2 and C5 positions. Reacts violently with water and is highly corrosive.[11][12][13]	2,5-Dichloro-N-methylpyrrole

Detailed Protocol: Mono-chlorination with N-Chlorosuccinimide (NCS)

This protocol details the selective synthesis of 2-chloro-N-methylpyrrole using NCS. The procedure emphasizes control over stoichiometry and temperature to prevent the formation of di-substituted byproducts.

Caption: Experimental workflow for the chlorination of N-methylpyrrole using NCS.

Materials and Equipment

• N-methylpyrrole (≥98%)

• N-Chlorosuccinimide (NCS) (≥98%), recrystallized if necessary

• Anhydrous tetrahydrofuran (THF) or Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium chloride (Brine) solution

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate (for chromatography)

• Round-bottom flask, magnetic stirrer, stir bar, ice bath, separatory funnel, rotary evaporator

Step-by-Step Procedure

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add N-methylpyrrole (1.0 eq). Dissolve it in anhydrous THF (or DCM) to a concentration of approximately 0.2–0.5 M.

• Cooling: Cool the stirred solution to 0 °C using an ice-water bath. Maintaining a low temperature is critical for selectivity.

• Reagent Addition: Add N-chlorosuccinimide (1.0 eq) to the cooled solution in small portions over 15-20 minutes. Causality Note: Portion-wise addition helps dissipate the heat generated during this exothermic reaction and prevents localized high concentrations of NCS, minimizing the risk of di-chlorination.

• Reaction Monitoring: Allow the reaction to stir at 0 °C for 30 minutes, then let it warm to room temperature. Monitor the reaction's progress by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 1-3 hours).

• Workup: Once the reaction is complete, dilute the mixture with ethyl acetate or diethyl ether. Transfer it to a separatory funnel and wash sequentially with saturated aqueous NaHCO₃ (1x), water (2x), and finally, brine (1x). Causality Note: The aqueous washes remove the succinimide byproduct and any unreacted NCS.

• Drying and Concentration: Dry the separated organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude oil via flash column chromatography on silica gel, typically using a hexanes/ethyl acetate gradient, to yield pure 2-chloro-N-methylpyrrole.

Troubleshooting and Safety Considerations

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Di-chlorination Product Observed	Reaction temperature too high; NCS added too quickly; >1.0 eq of NCS used.	Ensure the reaction is maintained at 0 °C during addition. Add NCS slowly. Use precisely 1.0 equivalent of NCS.
Incomplete Reaction	Impure NCS; Insufficient reaction time.	Use freshly recrystallized NCS. Allow the reaction to stir for a longer duration at room temperature.
Product Degradation	Chlorinated pyrroles can be unstable.[1]	Perform workup and purification promptly after the reaction is complete. Store the purified product under an inert atmosphere at <0 °C and protected from light.

Critical Safety Precautions

• N-Chlorosuccinimide (NCS): NCS is a corrosive solid that can cause severe skin burns and eye damage.[8] It is also an irritant to the respiratory system.[14][15] Always handle NCS in a chemical fume hood. Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.[14][15]

• Sulfuryl Chloride (SO₂Cl₂): This reagent is extremely hazardous. It is toxic, corrosive, a lachrymator, and reacts violently with water to release toxic hydrogen chloride gas and sulfuric acid.[11][16][17] It can be fatal if inhaled.[16] All manipulations must be performed in a well-maintained chemical fume hood by trained personnel wearing extensive PPE, including a face shield and permeation-resistant clothing.[16][17]

• Solvents: Organic solvents like THF and DCM are flammable and/or toxic. Handle them in a well-ventilated area and away from ignition sources.

References

• ResearchGate. Synthesis of 2- and 3-Substituted N-Methylpyrroles. Available at: [Link]

• Penn State Research Database. Chlorination of Pyrrole. N-Chloropyrrole: Formation and Rearrangement to 2- and 3-Chloropyrrole. Available at: [Link]

• Wikipedia. N-Chlorosuccinimide. Available at: [Link]

• Synthesis of 2, 5-dichloro 3, 4-diformyl (N- substituted phenyl) pyrroles and their synthetic utility. Available at: [Link]

• Lanxess. Sulfuryl Chloride Product Safety Assessment. Available at: [Link]

• Slideshare. Heterocyclic compounds part _IV (Pyrrole). Available at: [Link]

• ResearchGate. Applications of N-Chlorosuccinimide in Organic Synthesis. Available at: [Link]

• Organic Chemistry Portal. N-Chlorosuccinimide (NCS). Available at: [Link]

• Fiveable. N-Chlorosuccinimide: Organic Chemistry Study Guide. Available at: [Link]

• Master Organic Chemistry. Electrophilic Aromatic Substitution: The Six Key Reactions. Available at: [Link]

• YouTube. Pyrrole: Electrophilic Substitution Reactions Lecture 1. Available at: [Link]

• Canadian Science Publishing. Chlorination of Pyrroles. Part I. Available at: [Link]

• Organic Chemistry Data. N-Chlorosuccinimide (NCS). Available at: [Link]

• Yufeng. Sulfuryl Chloride. Available at: [Link]

• Cole-Parmer. Material Safety Data Sheet - N-Chlorosuccinimide, 98+%. Available at: [Link]

• PMC. A Continuous Flow Sulfuryl Chloride-Based Reaction—Synthesis of a Key Intermediate in a New Route toward Emtricitabine and Lamivudine. Available at: [Link]

• PMC. Site-selective chlorination of pyrrolic heterocycles by flavin dependent enzyme PrnC. Available at: [Link]

• Wikipedia. Knorr pyrrole synthesis. Available at: [Link]

• Organic Chemistry Portal. Application of Sulfuryl Chloride for the Quick Construction of β-Chlorotetrahydrofuran Derivatives from Homoallylic Alcohols under Mild Conditions. Available at: [Link]

• Sciencemadness Wiki. Sulfuryl chloride. Available at: [Link]

• Google Patents. CN108191732B - Synthesis method of N-methylpyrrole.

• Organic Chemistry Portal. Organic Reactions in Ionic Liquids: A Simple and Highly Regioselective N-Substitution of Pyrrole. Available at: [Link]

• Google Patents. US3920757A - Chlorination with sulfuryl chloride.

• CIBTech. SYNTHESIS AND CHARACTERIZATION OF PYRROLE 2, 5-DIONE DERIVATIVES. Available at: [Link]

• Beilstein Journals. Nucleophilic and electrophilic cyclization of N-alkyne-substituted pyrrole derivatives: Synthesis of pyrrolopyrazinone, pyrrolotriazinone, and pyrrolooxazinone moieties. Available at: [Link]

• ResearchGate. Please suggest best process for N-methyl pyrrole synthesis ?. Available at: [Link]

• Organic Syntheses Procedure. 2,5-dimethylpyrrole. Available at: [Link]

• Organic Syntheses. Preparation of N-Boc-3-methylpyrrole via Anionic Rearrangement. Available at: [Link]

• Wiley Online Library. Polymerization of N‐methylpyrrole with bis‐triazolinediones via electrophilic aromatic substitution. Available at: [Link]

• PubMed. Recent Advances in Direct Regioselective C-H Chlorination at Aromatic and Aliphatic. Available at: [Link]

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• 2. cibtech.org [cibtech.org]
• 3. Recent Advances in Direct Regioselective C-H Chlorination at Aromatic and Aliphatic - PubMed [pubmed.ncbi.nlm.nih.gov]
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Application Note &amp; Protocol: Regioselective C5-Lithiation and Functionalization of 2-Chloro-1-methyl-1H-pyrrole

Abstract

Substituted pyrrole scaffolds are cornerstones in the architecture of pharmaceuticals, agrochemicals, and advanced materials.[1][2] This guide provides a detailed protocol for the regioselective lithiation of 2-chloro-1-methyl-1H-pyrrole, a versatile building block, via Directed ortho-Metalation (DoM). We will explore the mechanistic underpinnings of this strategy, offer a robust, step-by-step experimental procedure, and present a survey of electrophiles for trapping the lithiated intermediate. This document is intended for researchers in organic synthesis, medicinal chemistry, and materials science seeking to generate libraries of functionalized pyrrole derivatives.

Introduction: The Strategic Value of Functionalized Pyrroles

The pyrrole ring system is a privileged heterocycle, appearing in a vast array of biologically active molecules and functional materials. The ability to precisely install substituents at specific positions on this ring is paramount for tuning molecular properties and developing structure-activity relationships (SAR). Direct C-H functionalization via metalation is one of an organic chemist's most powerful tools, offering a more atom-economical and often more direct route than traditional cross-coupling or de novo ring synthesis approaches.

This application note focuses on the C5-functionalization of 2-chloro-1-methyl-1H-pyrrole. This substrate is particularly interesting as the chloro-substituent can be retained for subsequent cross-coupling reactions, providing a pathway to highly decorated pyrrole systems.

Mechanistic Rationale: The "Why" Behind the "How"

The successful regioselective functionalization of 2-chloro-1-methyl-1H-pyrrole hinges on the principles of Directed ortho-Metalation (DoM).[3][4][5]

2.1. The Principle of Directed ortho-Metalation (DoM)

DoM involves the deprotonation of a C-H bond positioned ortho (adjacent) to a Directed Metalation Group (DMG). The DMG, typically a heteroatom-containing functional group, coordinates to the Lewis acidic lithium base (e.g., n-BuLi, LDA), bringing the base into close proximity with the target C-H bond. This "Complex-Induced Proximity Effect" (CIPE) lowers the activation energy for deprotonation at the adjacent site, overriding the inherent kinetic acidity of other protons in the molecule.[5]

2.2. Directing Group Effects in 2-Chloro-1-methyl-1H-pyrrole

In our substrate, two potential directing elements are at play: the N-methyl group and the C2-chloro group.

• N-Alkyl Groups: While not a classical DMG, the nitrogen atom of the pyrrole ring itself acts as a Lewis basic site. In N-substituted pyrroles, this inherently activates the adjacent C2 and C5 positions for deprotonation.[6][7]

• Chloro Group: The chlorine atom is generally considered a weak DMG. Its primary influence is through an inductive electron-withdrawing effect, which increases the acidity of adjacent protons. However, its ability to coordinate lithium is modest compared to stronger DMGs like amides or carbamates.[4]

The regiochemical outcome—lithiation at C5—is a result of the interplay between these factors. The C5 proton is the most acidic proton on the ring due to the combined inductive effects of the adjacent nitrogen and the C2-chloro substituent. Using a strong, non-nucleophilic base like Lithium Diisopropylamide (LDA) favors deprotonation at this most acidic site.

2.3. Choice of Base and Temperature

• Base Selection: Lithium Diisopropylamide (LDA) is the base of choice for this transformation. Its significant steric bulk minimizes the risk of nucleophilic attack on the pyrrole ring or the chloro-substituent.[8] While stronger bases like s-BuLi or t-BuLi could also effect deprotonation, they increase the risk of competitive and undesirable side reactions, such as halogen-metal exchange.

• Cryogenic Temperatures: The reaction is conducted at -78 °C (dry ice/acetone bath). At this low temperature, the resulting 5-lithio-2-chloro-1-methyl-1H-pyrrole intermediate is kinetically stable, preventing decomposition or rearrangement reactions like the "halogen dance," where the lithium and halogen atoms exchange positions.[9][10][11] Maintaining cryogenic conditions until the electrophilic quench is critical for achieving high yields and clean product formation.

Experimental Application & Protocols

This section provides a comprehensive, self-validating protocol for the lithiation and subsequent electrophilic trapping of 2-chloro-1-methyl-1H-pyrrole.

3.1. General Workflow

The overall experimental process is depicted below. Success hinges on the rigorous exclusion of atmospheric moisture and oxygen, which rapidly quench organolithium reagents.

Caption: Experimental workflow for the lithiation and electrophilic trapping of 2-chloro-1-methyl-1H-pyrrole.

3.2. Materials and Reagents

Reagent/Material	Suggested Grade	Supplier Example	Notes
2-Chloro-1-methyl-1H-pyrrole	>97%	Sigma-Aldrich	Store under inert gas.
Tetrahydrofuran (THF)	Anhydrous, >99.9%	Acros Organics	Use from a solvent purification system or freshly distilled from Na/benzophenone.
Lithium Diisopropylamide (LDA)	2.0 M solution in THF/heptane/ethylbenzene	Sigma-Aldrich	Titrate periodically to confirm molarity.
Electrophile (e.g., Benzaldehyde)	>99%	Major suppliers	Purify if necessary (e.g., distill aldehydes).
Saturated aq. Ammonium Chloride (NH₄Cl)	Reagent Grade	Fisher Scientific	Used for quenching the reaction.
Diethyl Ether / Ethyl Acetate	ACS Grade	VWR	For extraction.
Magnesium Sulfate (MgSO₄)	Anhydrous	Major suppliers	For drying organic layers.
Argon or Nitrogen Gas	High Purity (99.998%)	Airgas	For maintaining an inert atmosphere.

3.3. Step-by-Step Protocol

Safety Notice: This procedure involves pyrophoric and highly reactive reagents. It must be performed by trained personnel in a chemical fume hood under a strict inert atmosphere. Always wear appropriate personal protective equipment (PPE), including safety glasses, a flame-retardant lab coat, and gloves.

• Apparatus Setup:

  • Place a two-necked round-bottom flask equipped with a magnetic stir bar, a rubber septum, and a nitrogen/argon inlet adapter in an oven at 120 °C overnight.

  • Allow the flask to cool to room temperature under a positive pressure of inert gas.

• Reaction Initiation:

  • To the cooled flask, add 2-chloro-1-methyl-1H-pyrrole (1.0 eq.).

  • Using a syringe, add anhydrous THF to achieve a concentration of approximately 0.2 M.

  • Cool the flask to -78 °C using a dry ice/acetone bath. Stir the solution for 10 minutes to allow it to thermally equilibrate.

• Lithiation (Deprotonation):

  • While stirring at -78 °C, slowly add a solution of LDA (1.1 eq.) dropwise via syringe over 15 minutes. A slight color change may be observed.

  • Once the addition is complete, allow the reaction mixture to stir at -78 °C for 1.5 hours to ensure complete formation of the lithiated intermediate.

• Electrophilic Trap:

  • Slowly add the desired electrophile (1.2 eq., either neat or as a solution in anhydrous THF) to the reaction mixture at -78 °C.

  • Continue stirring at -78 °C for an additional 2 hours, or until TLC analysis (if feasible) indicates consumption of the starting material. The optimal time may vary depending on the electrophile.

• Workup and Isolation:

  • Quench the reaction at -78 °C by slowly adding saturated aqueous NH₄Cl solution.

  • Remove the cooling bath and allow the mixture to warm to room temperature.

  • Transfer the mixture to a separatory funnel and dilute with diethyl ether or ethyl acetate.

  • Wash the organic layer sequentially with water and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., a hexane/ethyl acetate gradient) to isolate the desired product.

3.4. Validation: The Deuterium Quench

To confirm the regioselectivity and efficiency of the lithiation step, a deuterium quench experiment is invaluable.[9][12] Follow the protocol through step 3, and then, instead of an electrophile, add deuterium oxide (D₂O, 5 eq.) to quench the reaction. After workup, ¹H NMR analysis should show a significant reduction or complete disappearance of the signal corresponding to the C5-proton, confirming successful and regioselective lithiation.

Scope of Electrophilic Trapping

The generated 5-lithio-2-chloro-1-methyl-1H-pyrrole is a versatile nucleophile that reacts with a wide range of electrophiles. The table below summarizes potential transformations, providing a toolkit for analog synthesis.

Electrophile Class	Example Electrophile	Resulting Functional Group	Typical Yields	Notes & Considerations
Aldehydes & Ketones	Benzaldehyde, Acetone	Hydroxyalkyl	60-85%	Provides access to secondary and tertiary alcohols.[9]
Carbon Dioxide	CO₂ (gas or dry ice)	Carboxylic Acid	55-75%	Bubble CO₂ gas through the solution or quench by pouring the reaction mixture over crushed dry ice.[13]
Alkyl Halides	Iodomethane, Benzyl Bromide	Alkyl	40-70%	Yields can be moderate due to the lower reactivity of the lithiated species. Use of HMPA is sometimes required but is highly toxic.
Silyl Halides	Trimethylsilyl chloride (TMSCl)	Silyl (-SiMe₃)	80-95%	Highly efficient quench. The silyl group can be used as a protecting group or for subsequent transformations.[13]
Disulfides	Diphenyl disulfide	Thioether (-SPh)	65-80%	Introduces a sulfur-based functional group.[14]
Isocyanates	Phenyl isocyanate	Amide	60-75%	Forms a secondary amide upon workup.

Troubleshooting and Expert Insights

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Product Yield	1. Wet solvents or reagents.2. Inactive LDA solution.3. Atmosphere leak (O₂/H₂O ingress).	1. Ensure all solvents are rigorously dried. Use fresh, sealed bottles of reagents.2. Titrate the LDA solution before use.3. Check all seals and maintain positive inert gas pressure throughout.
Recovery of Starting Material	1. Incomplete lithiation.2. Temperature too high, leading to proton exchange with solvent.	1. Increase reaction time for lithiation to 2 hours. Ensure LDA is active and added slowly.2. Maintain a temperature of -78 °C or below at all times before the quench.
Formation of Side Products	1. Halogen-metal exchange.2. Reaction with THF (if allowed to warm).3. Di-lithiation (less common).	1. Use LDA instead of alkyllithiums like n-BuLi or s-BuLi.2. Do not allow the reaction to warm above -70 °C before quenching.3. Use only a slight excess (1.1 eq.) of LDA.

Conclusion

The directed ortho-metalation of 2-chloro-1-methyl-1H-pyrrole using LDA is a reliable and highly regioselective method for generating a C5-lithiated intermediate. This powerful synthetic tool, when combined with a diverse array of electrophiles, provides a straightforward and modular entry into a wide range of 2,5-disubstituted pyrroles. The protocols and insights provided herein serve as a robust foundation for researchers aiming to leverage this chemistry for applications in drug discovery and materials science.

References

• Metalation of Pyrrole | Request PDF. (n.d.). ResearchGate. Retrieved March 17, 2026, from [Link]

• Regioselective Synthesis of Highly Functionalized 2 H-Pyrroles via Dearomative Chlorination of 1 H-Pyrroles. (2024). The Journal of Organic Chemistry. [Link]

• Regioselective Synthesis of Highly Functionalized 2H-Pyrroles via Dearomative Chlorination of 1H-Pyrroles | Request PDF. (n.d.). ResearchGate. Retrieved March 17, 2026, from [Link]

• Electrophile-Dependent Reactivity of Lithiated N-Benzylpyrene-1-Carboxamide. (2022). Molecules. [Link]

• Lithiation of five-membered heteroaromatic compounds. The methyl substituted 1,2-azoles, oxadiazoles, and thiadiazoles. (n.d.). ResearchGate. Retrieved March 17, 2026, from [Link]

• Regioselective Synthesis of Highly Functionalized 2H-Pyrroles via Dearomative Chlorination of 1H-Pyrroles. (2024). PubMed. [Link]

• Directed Lithiation of Protected 4-Chloropyrrolopyrimidine: Addition to Aldehydes and Ketones Aided by Bis(2-dimethylaminoethyl)ether. (2023). Molecules. [Link]

• Electrophile-Dependent Reactivity of Lithiated N-Benzylpyrene-1-Carboxamide. (2022). PubMed. [Link]

• Directed Lithiation of N-Benzenesulfonyl-3-bromopyrrole. Electrophile-Controlled Regioselective Functionalization via Dynamic Equilibrium between C-2 and C-5 Lithio Species. (2010). Organic Letters. [Link]

• Initial lithiation‐quench studies. | Download Scientific Diagram. (n.d.). ResearchGate. Retrieved March 17, 2026, from [Link]

• The Versatile and Strategic O-Carbamate Directed Metalation Group in the Synthesis of Aromatic Molecules: An Update. (2023). Molecules. [Link]

• Directed ortho Metalation Approach to C-7-Substituted Indoles. Suzuki−Miyaura Cross Coupling and the Synthesis of Pyrrolophenanthridone Alkaloids. (2003). Organic Letters. [Link]

• Directed Ortho Metalation. (n.d.). Myers Group, Harvard University. Retrieved March 17, 2026, from [Link]

• Lithiation reaction. (n.d.). Organic Chemistry. Retrieved March 17, 2026, from [Link]

• Lithiation. (n.d.). Vapourtec. Retrieved March 17, 2026, from [Link]

• Deproto-metallation of N-arylated pyrroles and indoles using a mixed lithium–zinc base and regioselectivity-computed CH acidity relationship. (2015). Beilstein Journal of Organic Chemistry. [Link]

• Directed Metalation: A Survival Guide. (n.d.). Baran Laboratory, Scripps Research. Retrieved March 17, 2026, from [Link]

• o-DIRECTED LITHIATION OF ACYLATED HYDROXYTHIOPHENES. (2014). HETEROCYCLES. [Link]

• Base catalysed halogen dance reactions. (n.d.). University of Vienna. Retrieved March 17, 2026, from [Link]

• Development of a Synthetic Method for Multifunctionalized Pyrroles Using Isocyanide Dichloride as a Key Intermediate. (2018). The Journal of Organic Chemistry. [Link]

• Lithiation of 2-Chloro- and 2-Methoxypyridine with Lithium Dialkylamides: Initial Ortho-Direction or Subsequent Lithium Ortho-Stabilization? | Request PDF. (n.d.). ResearchGate. Retrieved March 17, 2026, from [Link]

• Computational Study of the Stability of Pyrrolidine-Derived Iminium Ions: Exchange Equilibria between Iminium Ions and Carbonyl Compounds. (2022). ACS Omega. [Link]

• Pyrrole synthesis. (n.d.). Organic Chemistry Portal. Retrieved March 17, 2026, from [Link]

• Lithiation of meso-Octamethylcalix[15]pyrrole: A General Route to C-Rim Monosubstituted Calix[15]pyrroles. (2000). The Journal of Organic Chemistry. [Link]

• In Situ Generation and Trapping of Aryllithium and Arylpotassium Species by Halogen, Sulfur, and Carbon Electrophiles. (2009). Journal of the American Chemical Society. [Link]

• Generation and Electrophile Trapping of N-Boc-2-lithio-2-azetine. (2014). Organic Letters. [Link]

• Directed Lithiation of Protected 4-Chloropyrrolopyrimidine: Addition to Aldehydes and Ketones Aided by Bis(2-dimethylaminoethyl)ether. (2023). Semantic Scholar. [Link]

• Unusual C-6 Lithiation of 2-Chloropyridine-Mediated by BuLi-Me(2)N(CH(2))(2)OLi. New Access to 6-Functional-2-chloropyridines and Chloro-bis-heterocycles. (2000). Organic Letters. [Link]

• Preparation and lithiation of N-(N,N-dimethylamino)pyrrole: a useful reagent for the preparation of 2-acylpyrroles. (1987). The Journal of Organic Chemistry. [Link]

• EFFECTS OF BASE, ELECTROPHILE, AND SUBSTRATE ON THE SELECTIVE ALKYLATION OF HETEROAROMATIC SYSTEMS. (2002). Williams College. [Link]

• Generation and Electrophile Trapping of N-Boc-2-lithio-2-azetine. (2014). Organic Letters. [Link]

• Deprotonative Generation and Trapping of Haloaryllithium in a Batch Reactor. (2023). Organic Letters. [Link]

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• 15. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting &amp; Optimization for 2-Chloro-1-methyl-1H-pyrrole Synthesis

Welcome to the Technical Support Center for heterocyclic synthesis. The targeted monochlorination of highly electron-rich heterocycles like 1-methylpyrrole presents a unique set of challenges. Due to the high nucleophilicity of the pyrrole ring, reactions often suffer from poor regioselectivity, over-chlorination, and severe product degradation during workup[1].

This guide is designed for researchers and drug development professionals to troubleshoot, optimize, and scale the synthesis of 2-chloro-1-methyl-1H-pyrrole using field-proven, self-validating methodologies.

Part 1: Troubleshooting Guide & FAQs

Q1: I am observing significant amounts of di-chlorinated products and the 3-chloro isomer. How can I improve regioselectivity? Causality & Solution: Electrophilic aromatic substitution (EAS) on pyrrole preferentially occurs at the C2 position because the resulting σ -complex intermediate is stabilized by three resonance structures, compared to only two for C3 attack. However, 1-methylpyrrole is so reactive that at room temperature, the activation energy difference between C2 and C3 attack is easily overcome, leading to mixtures. Actionable Fix: You must suppress the kinetic energy of the system. Switch to a highly controlled dropwise addition of Sulfuryl Chloride (SO 2​ Cl 2​ ) at cryogenic temperatures (-78 °C)[2]. Alternatively, if using N-Chlorosuccinimide (NCS), strictly limit the stoichiometry to 0.95 equivalents to leave trace starting material rather than risking over-chlorination.

Q2: My crude NMR looks excellent, but I lose most of my product during silica gel chromatography. What is happening? Causality & Solution: 2-Halopyrroles are notoriously unstable. The electron-rich nature of the pyrrole ring combined with the halogen makes the molecule highly sensitive to acids[1]. Standard silica gel is inherently acidic (pH ~4.5–5.5), which catalyzes the rapid polymerization of 2-chloro-1-methylpyrrole into black, tarry oligomers on the column. Actionable Fix: Never use untreated silica gel for this compound. Purify the product using basic alumina , or pre-neutralize your silica gel by flushing the column with 2% triethylamine (Et 3​ N) in hexanes prior to loading. For larger scales (>5 grams), bypass chromatography entirely and utilize vacuum distillation.

Q3: When using NCS, I am isolating a significant byproduct identified as 1-methyl-2-succinimidopyrrole. How do I prevent this? Causality & Solution: When reacting 1-methylpyrrole with N-haloimides like NCS, standard EAS competes with a σ -substitution (addition-elimination) pathway. The succinimide anion can attack the chlorinated intermediate before deprotonation occurs, yielding the succinimido byproduct[3]. Actionable Fix: To modulate the electrophilicity of NCS and suppress the addition-elimination pathway, use a Lewis base catalyst such as triphenylphosphine sulfide (Ph 3​ PS)[4]. If the byproduct persists, abandon NCS and utilize the SO 2​ Cl 2​ protocol detailed below.

Part 2: Mechanistic & Workflow Visualization

Mechanistic pathways of 1-methylpyrrole chlorination highlighting competitive byproduct formation.

Optimized experimental workflow for the synthesis and isolation of 2-chloro-1-methylpyrrole.

Part 3: Quantitative Data & Reagent Comparison

The following table summarizes the expected outcomes based on the choice of chlorinating agent and reaction conditions.

Chlorinating Agent	Temperature	Solvent	Yield (2-Chloro)	Major Byproducts Observed	Ref
NCS (1.0 eq)	25 °C	CHCl 3​	45–55%	3-chloro isomer, 1-methyl-2-succinimidopyrrole	[3]
NCS + Ph 3​ PS (cat)	25 °C	CH 2​ Cl 2​	70–75%	Trace di-chlorinated species	[4]
SO 2​ Cl 2​ (0.98 eq)	-78 °C	THF	80–85%	Minimal (Highly regioselective)	[2]

Part 4: Standard Operating Procedure (SOP)

Optimized Synthesis of 2-Chloro-1-methyl-1H-pyrrole via SO 2​ Cl 2​

Self-Validation Checkpoint: This protocol is designed to be self-validating. By using exactly 0.98 equivalents of the chlorinating agent, the complete absence of di-chlorinated species in the GC-MS trace (M + 149) validates the success of the kinetic control, leaving only a trace of easily separable starting material (M + 81) alongside the target product (M + 115).

Materials:

• 1-Methylpyrrole (1.0 equiv, freshly distilled)

• Sulfuryl chloride (SO 2​ Cl 2​ , 0.98 equiv)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous NaHCO 3​

Step-by-Step Methodology:

• Preparation: Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar and a rubber septum. Purge the flask with dry Nitrogen (N 2​ ) for 10 minutes.

• Substrate Loading: Dissolve 1-methylpyrrole (10.0 mmol) in 50 mL of anhydrous THF.

• Cryogenic Cooling: Submerge the reaction flask in a dry ice/acetone bath and allow the solution to equilibrate to -78 °C for 15 minutes. Causality: Cryogenic temperatures freeze out the activation energy required for C3 attack, enforcing strict C2 regioselectivity.

• Reagent Addition: Dilute SO 2​ Cl 2​ (9.8 mmol) in 10 mL of anhydrous THF. Using a syringe pump, add this solution dropwise over 30 minutes down the side of the flask to ensure immediate thermal equilibration.

• Reaction Monitoring: Stir the mixture at -78 °C for 2 hours. Extract a 0.1 mL aliquot, quench in NaHCO 3​ , and analyze via GC-MS to confirm the M + 115 peak.

• Quenching: While still at -78 °C, quench the reaction by slowly adding 20 mL of saturated aqueous NaHCO 3​ . Remove the cooling bath and allow the biphasic mixture to warm to room temperature. Causality: Basic quenching prevents acid-catalyzed polymerization of the product during warming.

• Extraction: Transfer to a separatory funnel, extract the aqueous layer with diethyl ether (3 x 30 mL). Wash the combined organic layers with brine, dry over anhydrous Na 2​ SO 4​ , and concentrate under reduced pressure (keep bath temperature < 30 °C).

• Purification: Purify the crude oil via flash column chromatography using Basic Alumina (Eluent: 100% Hexanes to 98:2 Hexanes:Ethyl Acetate). Do not use standard silica gel.

Part 5: References

• Effect of halogen on the reaction of 1-methylpyrrole with N-haloimides Source: Tetrahedron Letters URL:[Link]

• 2-Halopyrroles. Synthesis and chemistry Source: Journal of Organic Chemistry (ACS Publications) URL:[Link]

• A New Age for Chlorination Source: Organic Letters (GalChimia / ACS) URL:[Link]

• 2- and 3-Monohalogenated BODIPY Dyes and Their Functionalized Analogues: Synthesis and Spectroscopy Source: ResearchGate (Details SO2Cl2 pyrrole chlorination conditions) URL:[Link]

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• 3. researchgate.net [researchgate.net]
• 4. A New Age for Chlorination - GalChimia [galchimia.com]

preventing degradation and oxidation of 2-chloro-1-methyl-1h-pyrrole during storage

Technical Support Center: Storage and Handling of 2-chloro-1-methyl-1H-pyrrole

Welcome to the technical support center for 2-chloro-1-methyl-1H-pyrrole. As a key building block in pharmaceutical and agrochemical synthesis, the stability of this reagent is paramount to achieving reproducible and successful experimental outcomes.[1] However, its electron-rich pyrrole core makes it susceptible to degradation, particularly through oxidation and polymerization, which can compromise its purity and reactivity.[2][3]

This guide provides in-depth troubleshooting advice, validated protocols, and answers to frequently asked questions to help you prevent degradation and ensure the long-term integrity of your 2-chloro-1-methyl-1H-pyrrole samples.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common queries regarding the storage and stability of 2-chloro-1-methyl-1H-pyrrole.

Q1: What are the ideal long-term storage conditions for 2-chloro-1-methyl-1H-pyrrole?

A1: To maximize shelf-life and maintain purity, the compound must be rigorously protected from atmospheric oxygen, moisture, and light. The ideal storage conditions are summarized in the table below. The core principle is the exclusion of air and water, which are the primary drivers of degradation for reactive heterocyclic compounds.[4][5][6]

Parameter	Recommended Condition	Rationale
Temperature	2-8°C or -20°C	Reduces the rate of potential decomposition reactions. For long-term storage (>6 months), -20°C is preferred.
Atmosphere	Inert Gas (Argon or Nitrogen)	Prevents oxidation by displacing atmospheric oxygen.[4][6] Argon is denser than air and can provide a superior protective blanket.[6]
Container	Tightly-sealed Amber Glass Vial/Bottle	Amber glass protects the compound from light, which can catalyze degradation.[4][7] A secure seal (e.g., Sure/Seal™ type) prevents moisture and air ingress.[8]
Moisture	Anhydrous Conditions	Prevents hydrolysis and potential acid-catalyzed decomposition. Pyrroles can be unstable in the presence of acid.[9]

Q2: My sample of 2-chloro-1-methyl-1H-pyrrole has turned dark brown/black. What happened and can I still use it?

A2: A dark discoloration is a definitive sign of degradation.[10] This is most commonly caused by air oxidation, which leads to the formation of colored oligomeric or polymeric byproducts.[2][9] Pyrrole itself is known to darken readily upon exposure to air.[11]

It is strongly advised not to use a discolored sample. The presence of impurities can lead to inconsistent reaction yields, unexpected side products, and difficulty in purification. Before discarding, you can confirm the degradation by running a quick purity check using HPLC or ¹H NMR (see Protocols in Section 3).

Q3: How can I quickly assess the purity of my stored 2-chloro-1-methyl-1H-pyrrole before an experiment?

A3: The most reliable methods are High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy.

• HPLC Analysis: This is the preferred method for quantitative purity assessment. A properly developed stability-indicating HPLC method can separate the parent compound from its more polar degradation products.[12][13][14]

• ¹H NMR Spectroscopy: This provides a qualitative overview. Check for the appearance of new signals or the diminished intensity of the characteristic pyrrole proton signals relative to an internal standard.[10] The presence of broad, unresolved signals may indicate polymerization.

Q4: Is it really necessary to handle this compound in a glovebox or under a Schlenk line?

A4: Yes. While brief exposure to air for weighing may be tolerable for immediate use, any long-term storage requires handling under an inert atmosphere.[15] Oxygen and moisture are pervasive in a standard laboratory environment. Using a glovebox or Schlenk line is the most robust method to prevent the slow, cumulative degradation that occurs over time, ensuring the compound's reactivity and purity are preserved for future experiments.[5][6]

Section 2: Troubleshooting Guide

This guide provides a structured approach to identifying and resolving common issues related to the degradation of 2-chloro-1-methyl-1H-pyrrole.

Logical Workflow for Troubleshooting

The following diagram outlines the decision-making process when degradation is suspected.

Caption: Troubleshooting workflow for suspected compound degradation.

Problem 1: My sample has darkened, but I need to use it urgently. What should I do?

• Potential Cause: Significant oxidative degradation and likely polymerization.[2][9] The concentration of the active compound is unknown and potentially low.

• Immediate Solution:

  • Do not proceed with a critical synthesis. Using a degraded sample is a primary cause of failed reactions.

  • Quick Purity Check: If instrumentation is readily available, perform a rapid HPLC or NMR analysis. Compare the data to a reference spectrum if available.

  • Risk Assessment: If the sample is only slightly discolored and the reaction is a non-critical trial, you may proceed at your own risk, but be prepared for low yields and complex purification.

  • Best Practice: The most reliable course of action is to discard the degraded material and source a fresh, high-purity batch.

Problem 2: My ¹H NMR spectrum shows broad signals and peaks I can't identify.

• Potential Cause 1: Paramagnetic Impurities. Trace metal impurities can cause signal broadening. This is less common but possible if the compound came into contact with metal spatulas that were not inert.

• Potential Cause 2: Polymerization. This is a more likely cause. The formation of oligomers and polymers results in a complex mixture of species, leading to broad, poorly resolved humps in the NMR spectrum.

• Potential Cause 3: Residual Solvents. Sharp, unexpected singlets or multiplets may correspond to common laboratory solvents used during synthesis or workup.[10][16]

• Solution:

  • Check for Solvents: Compare the chemical shifts of the unknown sharp peaks to a reference table of common NMR solvents.[16]

  • Confirm Polymerization: If the baseline is raised or shows broad humps, polymerization is the probable cause. The material is not suitable for use.

  • Filter for Paramagnetics: If you suspect paramagnetic impurities, dissolving the sample in a dry solvent and filtering it through a small plug of Celite or silica under inert conditions may help, but this will not remove soluble degradation products.

Problem 3: My reaction yield using 2-chloro-1-methyl-1H-pyrrole is significantly lower than expected.

• Potential Cause: The effective concentration of the starting material is lower than calculated due to degradation during storage. The reagent's purity has been compromised.

• Solution:

  • Validate Starting Material: Before troubleshooting the reaction conditions, re-analyze the purity of your 2-chloro-1-methyl-1H-pyrrole stock using HPLC (see Protocol 2).

  • Use a Fresh Sample: Open a new, sealed bottle of the reagent or use a freshly purified batch.

  • Review Handling Technique: Ensure that during transfer, the reagent was not unduly exposed to air or moisture. Did you use dry glassware and inert atmosphere techniques?[6][8] Even small amounts of water can deactivate sensitive reagents and catalysts used in subsequent steps.

Section 3: Key Protocols & Methodologies

Adherence to strict protocols for handling and analysis is the best defense against degradation.

Protocol 1: Proper Handling and Aliquoting of 2-chloro-1-methyl-1H-pyrrole

This protocol ensures the compound is not exposed to air or moisture, preserving the integrity of the main stock and the dispensed aliquot.

Methodology:

• Glassware Preparation: Ensure all glassware (syringes, needles, flasks) is scrupulously dried by oven-drying at >125°C overnight and cooling under a stream of dry nitrogen or argon.[6]

• Inert Atmosphere Setup: Perform all transfers inside a glovebox or on a Schlenk line connected to a high-purity inert gas source.[15] The system should be vented through a bubbler to maintain a slight positive pressure.[8]

• Temperature Equilibration: Allow the sealed container of 2-chloro-1-methyl-1H-pyrrole to warm to room temperature before opening it inside the glovebox or connecting it to the Schlenk line. This prevents condensation of atmospheric moisture onto the cold compound.[17]

• Syringe Transfer (Schlenk Line):

  • If the compound is a liquid, use a dry, nitrogen-flushed syringe with a needle to pierce the septum of the storage bottle (e.g., a Sure/Seal™ bottle).[8]

  • Draw the desired volume of liquid.

  • Dispense the liquid directly into the reaction flask, which is already under a positive pressure of inert gas.

• Solid Transfer (Glovebox):

  • Inside the glovebox, carefully uncap the container.

  • Using a clean, dry spatula, weigh the desired amount of solid into a tared vial.

  • Immediately and securely recap both the main stock container and the vial with the aliquot.[6]

• Storage of Aliquots: Store any prepared aliquots under the same ideal conditions as the main stock (see Section 1, Table 1).

Protocol 2: Assessing Purity by Stability-Indicating HPLC

This method provides a baseline for purity analysis, capable of separating the parent compound from potential polar degradation products.

Methodology:

• Instrumentation: A standard HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm).

• Sample Preparation:

  • Accurately prepare a stock solution of ~1 mg/mL in acetonitrile.

  • Dilute this stock solution with the mobile phase to a final concentration of ~0.1 mg/mL.

• Chromatographic Conditions:

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: Acetonitrile

  • Gradient: 30% B to 95% B over 15 minutes, hold at 95% B for 2 minutes, then return to 30% B and equilibrate for 3 minutes.

  • Flow Rate: 1.0 mL/min

  • Detection Wavelength: 230 nm (or optimal wavelength determined by UV scan)

  • Injection Volume: 10 µL

• Analysis: The parent compound, being relatively non-polar, will have a longer retention time. Oxidized or hydrolyzed degradation products are typically more polar and will elute earlier. Purity is calculated based on the area percentage of the main peak. For a method to be truly "stability-indicating," it must be validated through forced degradation studies.[13][14]

Potential Degradation Pathways

The following diagram illustrates the primary chemical transformations that can lead to the degradation of 2-chloro-1-methyl-1H-pyrrole.

Caption: Potential degradation pathways for 2-chloro-1-methyl-1H-pyrrole.

References

• Regioselective Oxidation of Pyrrole Derivatives with DDQ and Its Synthetic Application. Chemical and Pharmaceutical Bulletin.
• Technical Support Center: Purification of Chlorinated Heterocyclic Compounds. Benchchem.

• Controlled Oxidation of Pyrroles: Synthesis of Highly Functionalized γ-Lactams. Organic Letters. Available at: [Link]

• Controlled Oxidation of Pyrroles: Synthesis of Highly Functionalized γ-Lactams. Organic Letters.
• Application Notes and Protocols for Handling and Storage of Air-Sensitive Chlorinated Compounds. Benchchem.

• The Oxidation of Pyrrole. Semantic Scholar. Available at: [Link]

• Metabolic oxidation of the pyrrole ring: structure and origin of some urinary metabolites of the anti-hypertensive pyrrolylpyridazinamine, mopidralazine. III: Studies with the 13C-labelled drug. Xenobiotica. Available at: [Link]

• A Comparative Guide to Analytical Methods for Confirming Pyrrole Aldehyde Purity. Benchchem.

• Storage of air and temperature sensitive reagents. Chemistry Stack Exchange. Available at: [Link]

• Analysis of 5-(4-Chlorophenyl)-3,4-dihydro-2H-pyrrole Degradation Products. Benchchem.

• 1H-Pyrrole, 2-chloro-1-methyl- | CAS 56454-26-3. LookChem. Available at: [Link]

• Application of a gradient UHPLC method for determination of chemical and physiological stability of pyrrole-containing ester derivative. OAText. Available at: [Link]

• Application of a gradient UHPLC method for determination of chemical and physiological stability of pyrrole-containing ester derivative. ResearchGate. Available at: [Link]

• Technical Support Center: Synthesis of 2-chloro-1-(1H-pyrrol-2-yl)ethanone. Benchchem.

• Guidance on Storage and Handling of Chlorinated Solvents. European Chlorinated Solvents Association. Available at: [Link]

• A validated LC/MS/MS method for the quantification of pyrrole-2,3,5-tricarboxylic acid (PTCA), a eumelanin specific biomarker, in human skin punch biopsies. Journal of Chromatography B. Available at: [Link]

• 1H-Pyrrole, 2-chloro-1-methyl-. PubChem. Available at: [Link]

• In-depth Technical Guide: 2-chloro-1-(1H-pyrrol-2-yl)ethanone. Benchchem.

• Practices for Proper Chemical Storage. Cleveland State University. Available at: [Link]

• Pyrrole. Wikipedia. Available at: [Link]

• NMR Chemical Shifts of Trace Impurities. The Journal of Organic Chemistry. Available at: [Link]

• Identifying and characterizing impurities in (1-Methyl-1H-pyrrol-2-yl)methanamine samples. Benchchem.

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Technical Support Center: Optimizing Palladium Catalyst Loading for 2-Chloro-1-methyl-1H-pyrrole Coupling

For Researchers, Scientists, and Drug Development Professionals

This guide provides in-depth troubleshooting and frequently asked questions (FAQs) for optimizing palladium catalyst loading in cross-coupling reactions involving 2-chloro-1-methyl-1H-pyrrole. As a challenging electron-rich heteroaryl chloride, successful coupling requires careful consideration of catalyst systems and reaction parameters. This resource, structured in a question-and-answer format, addresses specific experimental issues to enhance reaction efficiency, yield, and reproducibility.

Section 1: Troubleshooting Guide

This section is designed to diagnose and resolve common problems encountered during the optimization of palladium-catalyzed coupling reactions with 2-chloro-1-methyl-1H-pyrrole.

Issue 1: Low or No Product Yield

Q1: My cross-coupling reaction with 2-chloro-1-methyl-1H-pyrrole is failing or giving very low yields. What are the primary factors to investigate?

A1: Low or non-existent yields in palladium-catalyzed cross-coupling reactions, especially with challenging substrates like electron-rich heteroaryl chlorides, typically stem from issues within three core areas: the catalyst system, the reaction conditions, or the integrity of the reagents. A systematic approach to troubleshooting is crucial.

Initial Checks:

• Inert Atmosphere: The foremost step is to ensure rigorous exclusion of oxygen. The active Pd(0) catalyst is highly sensitive to oxidation, which deactivates it to Pd(II).[1] All glassware should be oven or flame-dried, and the reaction should be conducted under a robust inert atmosphere (Argon or high-purity Nitrogen). Solvents must be anhydrous and thoroughly degassed using methods like freeze-pump-thaw cycles or by sparging with an inert gas.[1]

• Reagent Purity: Impurities in starting materials, such as the pyrrole, the coupling partner (e.g., boronic acid, amine), or the base, can act as catalyst poisons.[2] Amines, in particular, should be purified by distillation or filtration through activated alumina if their purity is questionable.[3]

• Catalyst and Ligand Integrity: Phosphine ligands are susceptible to oxidation.[1] Ensure they have been stored and handled under an inert atmosphere. The palladium source, whether a Pd(0) or Pd(II) precatalyst, should be from a reliable supplier and stored correctly.

Systematic Troubleshooting Workflow:

dot graph TD { A[Start: Low/No Yield] --> B{Check Inert Atmosphere & Reagent Purity}; B -- Issues Found --> C[Rectify: Use Schlenk Line/Glovebox, Purify Reagents]; B -- No Obvious Issues --> D{Evaluate Catalyst System}; D --> E[Ligand Screening]; D --> F[Precatalyst Choice]; D --> G[Catalyst Loading]; E --> H{Screen Bulky, Electron-Rich Ligands}; F --> I{Consider Modern Precatalysts (e.g., G3/G4)}; G --> J[Temporarily Increase Loading to 2-5 mol%]; H & I & J --> K[Re-run Small-Scale Test Reaction]; K -- Improved Yield --> L[Proceed to Optimization]; K -- No Improvement --> M{Re-evaluate Reaction Conditions}; M --> N[Solvent Screening]; M --> O[Base Screening]; M --> P[Temperature Optimization]; N & O & P --> K; L --> Q[End: Optimized Conditions]; C --> K; }

Caption: Troubleshooting workflow for low yield reactions.

Q2: I've confirmed my setup is inert and reagents are pure, but the reaction is still sluggish. How do I choose a better catalyst system for this specific substrate?

A2: The coupling of 2-chloro-1-methyl-1H-pyrrole is challenging due to the low reactivity of the C-Cl bond and the electron-rich nature of the pyrrole ring. Standard catalyst systems may be ineffective.

• Ligand Selection is Critical: Aryl chlorides require highly active catalysts to facilitate the difficult oxidative addition step.[2] Bulky, electron-rich phosphine ligands are essential.[2][4] Consider screening a panel of ligands known for activating C-Cl bonds.

Ligand Class	Examples	Rationale
Biarylphosphines	SPhos, XPhos, RuPhos, BrettPhos	These ligands are sterically demanding and electron-rich, promoting the formation of the highly active, low-coordinate L-Pd(0) species necessary for oxidative addition to aryl chlorides.[4][5]
Dialkylphosphinobiphenyls	DavePhos, tBuXPhos	Offer alternative steric and electronic profiles that can be effective for specific substrate combinations, particularly in C-N couplings.[5]
N-Heterocyclic Carbenes (NHCs)	IPr, SIMes	Strong σ-donors that form robust bonds with palladium, offering high stability and activity, sometimes outperforming phosphines.

• Choice of Palladium Precatalyst: While traditional sources like Pd(OAc)₂ or Pd₂(dba)₃ can be used, they require in situ reduction to the active Pd(0) species.[2][6] This reduction step can be inefficient.[2] Modern, well-defined precatalysts, such as the Buchwald G3 or G4 palladacycles, are often superior as they generate the active L-Pd(0) catalyst cleanly and efficiently upon activation by the base.[5][7]

Q3: What is a reasonable starting catalyst loading, and when should I consider increasing it?

A3: For initial screening and development with a challenging substrate, a higher catalyst loading is often warranted to ensure a reaction occurs.

• Starting Point: Begin with a palladium precatalyst loading of 1-2 mol %.[8]

• Troubleshooting: If conversion is low, a temporary increase to 3-5 mol % can help overcome catalyst deactivation or low turnover rates to confirm the viability of the catalytic system.[2]

• Optimization Goal: Once conditions are established, the primary goal is to reduce the catalyst loading. For manufacturing, loadings below 0.1 mol% are often targeted to minimize cost and residual palladium in the product.[9] Successful reactions have been reported with ppm levels of palladium.[10][11][12]

Issue 2: Catalyst Deactivation (Formation of Palladium Black)

Q4: My reaction starts but then stalls, and I observe a black precipitate. What is happening and how can I prevent it?

A4: The formation of a black precipitate is a classic sign of catalyst deactivation, where the active, soluble Pd(0) species agglomerates into inactive, bulk palladium metal, often called "palladium black".[1][13]

Causes and Solutions:

• Inadequate Ligand Stabilization: The ligand's primary role is to stabilize the mononuclear Pd(0) complex.[1] If the ligand dissociates or is not sterically bulky enough, the palladium atoms can aggregate.

  • Solution: Use a more sterically demanding ligand (e.g., XPhos, SPhos).[4] Also, ensure the ligand-to-palladium ratio is appropriate. For in situ generated catalysts from Pd(II) sources, a ligand:Pd ratio of 1.5:1 to 2:1 is common. An extra equivalent of ligand can sometimes improve stability.[3]

• High Temperature: Excessive heat can accelerate both ligand degradation and palladium agglomeration.[1][2]

  • Solution: Attempt the reaction at the lowest temperature that provides a reasonable rate.[2] If a high temperature is necessary, ensure the chosen ligand is thermally stable.

• Presence of Oxygen: As mentioned, trace oxygen will rapidly oxidize the active Pd(0) catalyst, leading to decomposition pathways that form palladium black.[1]

  • Solution: Re-verify the inertness of your reaction setup. Use high-purity inert gas and freshly degassed solvents.

dot graph TD { subgraph "Catalyst Deactivation Pathway" A["Active L-Pd(0)"] -- "Ligand Dissociation" --> B["Unstabilized Pd(0)"]; B -- "Aggregation" --> C["Palladium Black (Inactive)"]; A -- "Oxidation (O2)" --> D["Inactive Pd(II)"]; end

}

Caption: Causes and prevention of catalyst deactivation.

Issue 3: Side Product Formation

Q5: I'm getting my desired product, but also significant amounts of homocoupled or dehalogenated side products. How can I improve selectivity?

A5: The formation of side products competes with your desired cross-coupling, reducing yield and complicating purification.

• Hydrodehalogenation: This is the replacement of the chlorine atom on the pyrrole with a hydrogen atom, resulting in 1-methyl-1H-pyrrole. It is more common with highly active catalyst systems and electron-rich halides.[2][5] The hydrogen source can be the solvent, base, or impurities.

  • Mitigation:

    • Lower Temperature: Reducing the reaction temperature can often disfavor this side reaction.

    • Optimize Catalyst System: A less active, but still effective, catalyst system might be required. This could involve screening different ligands or slightly decreasing the catalyst loading once conversion is established.

• Homocoupling: This involves the coupling of two molecules of one of the starting materials (e.g., two molecules of the boronic acid partner). Boronic acid homocoupling is often promoted by the presence of oxygen.[4]

  • Mitigation:

    • Strict Oxygen Exclusion: This is the most effective way to minimize homocoupling of the organometallic partner.[4]

    • Stoichiometry: Using a slight excess of the aryl halide (2-chloro-1-methyl-1H-pyrrole) can sometimes suppress homocoupling of the coupling partner.

Section 2: Frequently Asked Questions (FAQs)

Q1: How low can I realistically get my palladium catalyst loading for this type of coupling?

A1: The achievable catalyst loading is highly dependent on the specific coupling partners and optimized conditions. While initial screens may use 1-2 mol %, fully optimized industrial processes often aim for loadings in the parts-per-million (ppm) range, which corresponds to <0.1 mol %.[9][11] Achieving such low loadings requires a highly active and stable catalyst system, pure reagents, and rigorously controlled conditions.[10]

Q2: Should I use a Pd(0) or Pd(II) source?

A2: Both can be effective, but they have different considerations.

• Pd(II) sources (e.g., Pd(OAc)₂, PdCl₂) are common, stable, and less expensive.[14] However, they require an in situ reduction to the active Pd(0) state, which can be an inefficient and poorly understood step, sometimes consuming ligand or other reagents.[2][14]

• Pd(0) sources (e.g., Pd₂(dba)₃) directly provide the active oxidation state but can be less stable, and the dba ligand can sometimes inhibit reactions.[3]

• Modern Precatalysts (e.g., XPhos Pd G3) are often the best choice for reliability.[3][15] These are air-stable Pd(II) complexes that are designed to cleanly and quantitatively generate the active L-Pd(0) species under the reaction conditions, leading to more reproducible results.[5][7]

Q3: How do I monitor the reaction to optimize catalyst loading?

A3: Effective reaction monitoring is key to determining the minimum required catalyst loading.

• Standard Techniques: For routine optimization, offline analysis by TLC, LC-MS, GC-MS, or ¹H NMR at various time points is standard.[2] This allows you to determine the reaction rate and endpoint.

• In-situ Monitoring: For more detailed mechanistic understanding and optimization, in-situ techniques like FTIR or Raman spectroscopy can track the concentration of reactants and products in real-time without sampling.[16] Advanced techniques like specialized NMR or X-ray absorption spectroscopy can even provide information on the catalyst's oxidation state and coordination environment during the reaction.[16][17]

Q4: Can the choice of base or solvent affect the optimal catalyst loading?

A4: Absolutely. The base and solvent are not passive components; they are integral to the catalytic cycle and catalyst stability.[6]

• Base: The base's strength and identity can influence the rate of key steps like transmetalation (in Suzuki coupling) or deprotonation of the amine (in Buchwald-Hartwig amination).[4][5] An optimal base can increase the turnover frequency of the catalyst, allowing for lower loadings. Common bases include carbonates (K₂CO₃, Cs₂CO₃), phosphates (K₃PO₄), and alkoxides (NaOtBu).[4][5]

• Solvent: The solvent affects the solubility of all components, which is critical for a homogeneous reaction.[2] It also influences catalyst stability and activity. A solvent screen (e.g., Toluene, Dioxane, THF, 2-MeTHF) is a crucial part of optimization.[2]

Section 3: Experimental Protocol Example

General Protocol for Small-Scale Catalyst System Screening

This protocol provides a starting point for screening different ligands and conditions for the Suzuki coupling of 2-chloro-1-methyl-1H-pyrrole.

Materials:

• 2-chloro-1-methyl-1H-pyrrole (1.0 mmol, 1.0 equiv)

• Arylboronic acid (1.2 mmol, 1.2 equiv)

• Palladium precatalyst (e.g., XPhos Pd G3, 0.02 mmol, 2 mol%)

• Base (e.g., K₃PO₄, 2.0 mmol, 2.0 equiv)

• Anhydrous, degassed solvent (e.g., Toluene or Dioxane, 5 mL)

• Oven-dried reaction vial with a magnetic stir bar and a PTFE-lined screw cap

Procedure:

• In a glovebox or under a flow of inert gas, add the 2-chloro-1-methyl-1H-pyrrole, arylboronic acid, palladium precatalyst, and base to the reaction vial.

• Add the magnetic stir bar.

• Add the degassed solvent via syringe.

• Seal the vial with the screw cap.

• Remove the vial from the glovebox (if used) and place it in a preheated oil bath or heating block at the desired temperature (e.g., 80-110 °C).[2]

• Stir the reaction for a set time (e.g., 12-24 hours).

• Monitor the reaction progress by taking small aliquots for analysis by LC-MS or GC-MS.

• Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and quench with water or a saturated aqueous solution of NH₄Cl.[5]

• Separate the layers, extract the aqueous layer with the organic solvent, and combine the organic layers.

• Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude product for analysis.

References

• Gildner, P. G., & Colacot, T. J. (2019). Biaryl Monophosphine Ligands in Palladium-Catalyzed C–N Coupling: An Updated User's Guide. ACS Catalysis, 9(5), 4323-4348. Available from: [Link]

• Beletskaya, I. P., & Cheprakov, A. V. (2012). Palladium Catalysis: Dependence of the Efficiency of C–N Bond Formation on Carboxylate Ligand and Metal Carboxylate or Carboxylic Acid Additive. Organometallics, 31(22), 7793-7804. Available from: [Link]

• Siciarz, K. (2018). Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery. University of North Texas. Available from: [Link]

• Zhang, Y., et al. (2022). In Situ Monitoring of Palladium-Catalyzed Chemical Reactions by Nanogap-Enhanced Raman Scattering using Single Pd Cube Dimers. ACS Nano, 16(4), 6345-6354. Available from: [Link]

• Welch, D. S., et al. (2012). CHAPTER 16: Palladium Detection Techniques for Active Pharmaceutical Ingredients Prepared via Cross-Couplings. In Palladium in Synthesis (pp. 353-370). Royal Society of Chemistry. Available from: [Link]

• StudySmarter. Catalyst Poisoning: Palladium & Platinum. Available from: [Link]

• Foley, D. J., et al. (2018). HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS. CHIMIA International Journal for Chemistry, 72(9), 598-602. Available from: [Link]

• Fava, E., et al. (2025). Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. Organic Chemistry Frontiers. Available from: [Link]

• The Royal Swedish Academy of Sciences. (2010). PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. Nobel Prize. Available from: [Link]

• Leadbeater, N. E. (2025). How to develop a sustainable palladium-catalyzed cross-coupling reactions for active ingredient manufacture. Frontiers in Chemistry, 13. Available from: [Link]

• Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews, 116(19), 12564-12649. Available from: [Link]

• LibreTexts Chemistry. 2.2: Pd-Catalyzed Cross Coupling Reactions. Available from: [Link]

• Moulijn, J. A., et al. (2001). Poisoning and deactivation of palladium catalysts. Applied Catalysis A: General, 212(1-2), 221-236. Available from: [Link]

• da Silva, J. G., et al. (2026). Progress on Suzuki–Miyaura Cross-Coupling Reactions Promoted by Palladium–Lanthanide Coordination Polymers as Catalytic Systems. Polymers, 18(3), 441. Available from: [Link]

• Andersen, N. G., et al. (2018). Pd-Catalysed Suzuki–Miyaura cross-coupling of aryl chlorides at low catalyst loadings in water for the synthesis of industrially important fungicides. Green Chemistry, 20(1), 154-159. Available from: [Link]

• ResearchGate. Ligand-Free Heck Reactions Using Low Pd-Loading. Available from: [Link]

• Martina, F., et al. (2020). Tailor-Made POLITAG-Pd0 Catalyst for the Low-Loading Mizoroki–Heck Reaction in γ-Valerolactone as a Safe Reaction Medium. ACS Sustainable Chemistry & Engineering, 8(30), 11333-11343. Available from: [Link]

• Chen, C., et al. (2019). The Destiny of Palladium: Development of Efficient Palladium Analysis Techniques in Enhancing Palladium Recovery. Organic Process Research & Development, 23(9), 1882-1888. Available from: [Link]

• ResearchGate. Ligands for Pd catalysed cross-coupling reactions A comparison of commercially accessible ligands. Available from: [Link]

• Denmark, S. E., & Smith, R. C. (2006). Palladium-Catalyzed Cross-Coupling Reactions of Heterocyclic Silanolates with Substituted Aryl Iodides and Bromides. Organic Letters, 8(4), 649-652. Available from: [Link]

• ResearchGate. Optimization of the catalyst loading for the Suzuki-Miyaura cross-coupling reaction a. Available from: [Link]

• ResearchGate. Optimization of catalyst loading for Suzuki-Miyaura coupling. Available from: [Link]

• Torborg, C., & Beller, M. (2009). Palladium-Catalyzed CN and CO Coupling–A Practical Guide from an Industrial Vantage Point. Advanced Synthesis & Catalysis, 351(18), 3027-3043. Available from: [Link]

• Colacot, T. J. (2022). Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm. Organic Process Research & Development, 26(8), 2296-2305. Available from: [Link]

• ChemSpeed Technologies. Optimising a Buchwald-Hartwig amination using the ChemSpeed. Available from: [Link]

• Organic Chemistry Portal. Heck Reaction. Available from: [Link]

• Datta, J., & Gribble, G. W. (2000). Deactivation Mechanisms of Pd/ceria in Water-gas shift Reaction. Catalysis Letters, 68(3-4), 209-213. Available from: [Link]

• de la Osa, A. R., et al. (2019). Recycling of Gas Phase Residual Dichloromethane by Hydrodechlorination: Regeneration of Deactivated Pd/C Catalysts. Catalysts, 9(9), 733. Available from: [Link]

• Wölfling, J., et al. (2018). The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Beilstein Journal of Organic Chemistry, 14, 1168-1175. Available from: [Link]

• Blackmond, D. G., et al. (2001). Observation of Unusual Kinetics in Heck Reactions of Aryl Halides: The Role of Non-Steady-State Catalyst Concentration. Journal of the American Chemical Society, 123(21), 5100-5101. Available from: [Link]

• Organic Chemistry Portal. Buchwald-Hartwig Cross Coupling Reaction. Available from: [Link]

• Organ, M. G., et al. (2025). Coordination-Accelerated Catalysis in the Heck Reaction using N–H N-Heterocyclic Carbene Pd Complexes. Angewandte Chemie International Edition, 64(46), e202509181. Available from: [Link]

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• 17. dspace.library.uvic.ca [dspace.library.uvic.ca]

resolving low conversion rates in 2-chloro-1-methyl-1h-pyrrole functionalization

Welcome to the technical support center dedicated to resolving challenges in the chemical functionalization of 2-chloro-1-methyl-1H-pyrrole. This versatile building block is a cornerstone in the synthesis of pharmaceuticals and advanced materials, yet its electron-rich nature and the relative inertness of its C-Cl bond present common hurdles in achieving high conversion rates.[1]

This guide is structured to provide direct, actionable solutions to problems encountered in the lab. We will move from immediate troubleshooting of failed reactions to a deeper understanding of the underlying chemical principles.

Part 1: Troubleshooting Guide - When Your Reaction Fails

This section is designed for researchers who have encountered a specific, undesirable outcome in their experiment. The questions are formatted to address common failure modes directly.

Q1: My cross-coupling reaction shows very low or no product formation. Where should I begin my investigation?

Low to no conversion is the most common issue and typically points to a problem with one of three areas: the catalyst system, the reaction conditions, or the integrity of the reagents. A systematic check is the most efficient path to a solution.

Caption: A systematic workflow for troubleshooting failed reactions.

Detailed Checklist:

• Reagent and Solvent Integrity:

  • Aryl Chloride: Confirm the purity of your 2-chloro-1-methyl-1H-pyrrole. Impurities can act as catalyst poisons.[2]

  • Coupling Partner: For Suzuki reactions, boronic acids can degrade over time through protodeboronation, especially if stored improperly.[3][4] Using the corresponding boronic ester (e.g., pinacol ester) can improve stability. For Buchwald-Hartwig aminations, ensure the amine is pure and not oxidized.

  • Solvent & Atmosphere: The active Pd(0) catalyst is highly sensitive to oxygen.[5] Ensure your solvent is thoroughly degassed (e.g., via sparging with argon or nitrogen, or freeze-pump-thaw cycles) and that an inert atmosphere is maintained throughout the reaction.

• Catalyst System Activation:

  • The Oxidative Addition Problem: The C-Cl bond on an electron-rich pyrrole is significantly less reactive than C-Br or C-I bonds.[2] The initial oxidative addition of this bond to the Pd(0) center is often the rate-limiting step.

  • Ligand Choice is Critical: Standard ligands like PPh₃ are often ineffective. You must use highly active, electron-rich, and sterically bulky phosphine ligands (often called "Buchwald ligands") to facilitate this step.[2][5] For difficult couplings, a ligand screen is recommended.

  • Palladium Source: Ensure your palladium source (e.g., Pd(OAc)₂, Pd₂(dba)₃) is of high quality. Using a pre-formed palladium pre-catalyst can often provide more consistent results.[4]

• Reaction Conditions:

  • Temperature: Chlorides require more thermal energy to react than bromides or iodides.[5] A typical temperature range is 80-120 °C. If you are running the reaction at a lower temperature, a gradual increase may initiate the conversion.

  • Base Selection: The base is not merely a proton scavenger; it plays a critical role in the catalytic cycle (e.g., the transmetalation step in Suzuki coupling).[5] For Suzuki couplings, common choices are K₃PO₄ or Cs₂CO₃. For Buchwald-Hartwig aminations, a strong, non-nucleophilic base like NaOtBu or LHMDS is required. The solubility of the base can also be a factor; sometimes a mixed solvent system including water is beneficial for inorganic bases.[5]

Q2: My reaction is consuming the starting material, but I'm seeing significant amounts of 1-methyl-1H-pyrrole (dehalogenation). How can I suppress this side reaction?

Dehalogenation is a common side reaction where the chloro group is replaced by a hydrogen atom.[4] This occurs within the catalytic cycle and competes directly with your desired coupling.

Causality & Mitigation Strategies:

• Source of Hydride: The unwanted hydrogen atom often comes from trace water, the solvent (e.g., alcohols, THF), or the amine/boronic acid reagents themselves.[4][6]

  • Solution: Ensure all reagents and solvents are rigorously dried. If using an amine base or alcohol solvent, consider switching to an alternative.

• Reaction Kinetics: Dehalogenation can become more prominent when the desired cross-coupling is slow. If the reductive elimination of the desired product is sluggish, the palladium intermediate has more time to undergo side reactions.

  • Solution: Increasing the concentration of the coupling partner (boronic acid or amine) can sometimes favor the desired pathway. Additionally, optimizing the ligand to accelerate reductive elimination can be effective.

• Temperature and Time: Prolonged heating can exacerbate dehalogenation.[4]

  • Solution: Monitor the reaction closely by TLC or LC-MS. Once the product formation plateaus, work up the reaction. Avoid unnecessarily long reaction times.

Q3: My reaction mixture turns black and the conversion stalls. What does this mean?

The formation of a black precipitate is a tell-tale sign of catalyst decomposition into "palladium black," an inactive, agglomerated form of palladium metal.[2] This is a common deactivation pathway that halts the catalytic cycle.

Caption: The competition between the catalytic cycle and decomposition.

Primary Causes and Solutions:

• Ligand Dissociation: The phosphine ligand is crucial for stabilizing the palladium center. At high temperatures, or if the ligand concentration is too low, the ligand can dissociate, leaving the "naked" palladium atoms to aggregate.

  • Solution: Ensure the correct Pd:Ligand ratio is used (typically 1:1 to 1:2 for pre-catalysts, or higher for in-situ generated catalysts). In some cases, slightly increasing the ligand loading can improve stability.

• Oxidation: As mentioned, any oxygen in the system will rapidly oxidize the active Pd(0) catalyst, leading to its deactivation.[2]

  • Solution: Re-verify your degassing procedure and ensure a positive pressure of inert gas is maintained throughout the experiment.

• Substrate/Reagent Issues: Certain functional groups on your coupling partner can chelate to the palladium center too strongly, stripping it from its stabilizing ligand and leading to decomposition.

  • Solution: This is a more complex, substrate-specific issue. If you suspect this is the case, screening different ligand classes may identify one less prone to displacement.

Part 2: Frequently Asked Questions (FAQs)

This section addresses broader questions about the chemistry of 2-chloro-1-methyl-1H-pyrrole to build a foundational understanding.

Q4: Why is 2-chloro-1-methyl-1H-pyrrole considered a "challenging" substrate?

The challenge arises from a combination of electronic and reactivity factors. The pyrrole ring is electron-rich, which influences the C-Cl bond. This high electron density strengthens the C-Cl bond and makes it less susceptible to oxidative addition by the palladium catalyst, which is the crucial first step in most cross-coupling reactions.[2][7] While electron-donating groups can sometimes decrease reactivity in other systems, the overall electron-rich nature of the heterocycle makes the C-Cl bond particularly robust compared to, for example, a C-Cl bond on an electron-poor pyridine ring.[5]

Q5: What is the best "go-to" catalyst system for functionalizing this substrate?

There is no single "best" system, as the optimal choice depends on the specific reaction (e.g., Suzuki, Buchwald-Hartwig, Sonogashira). However, a highly effective starting point for many cross-coupling reactions with this substrate involves a palladium source combined with a biaryl phosphine ligand from the Buchwald family.

Reaction Type	Recommended Ligand(s)	Typical Base(s)	Typical Solvent(s)	Temp. (°C)
Suzuki-Miyaura	SPhos, XPhos, RuPhos	K₃PO₄, K₂CO₃, Cs₂CO₃	Dioxane/H₂O, Toluene/H₂O	80 - 110
Buchwald-Hartwig	XPhos, RuPhos, BrettPhos	NaOtBu, K₃PO₄	Toluene, Dioxane	90 - 120
Sonogashira	XPhos, SPhos	Cs₂CO₃, i-Pr₂NEt	Toluene, Dioxane, THF	60 - 100

This table provides general starting points. Optimization is almost always necessary.[2][5]

Q6: Are there other significant side reactions I should be aware of?

Besides dehalogenation, two other potential side reactions are:

• Hydrolysis: Under aqueous basic conditions, especially at elevated temperatures, the 2-chloro group can be displaced by a hydroxyl group via nucleophilic aromatic substitution, which would then tautomerize to the more stable 1-methyl-1H-pyrrol-2(5H)-one . If you observe a new product with a mass corresponding to M-Cl+OH, this is a likely culprit.

• N-Demethylation: While less common under typical cross-coupling conditions, N-demethylation of N-methyl heterocycles can occur under harsh conditions, involving certain oxidants or reductants.[8][9] If your reaction is run at very high temperatures for extended periods, or if you are using reagents with strong redox potential, this could be a minor competing pathway.

Part 3: Key Experimental Protocols

The following are generalized, step-by-step protocols that serve as a robust starting point for your experiments.

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

This protocol is designed for a small-scale (0.5 mmol) test reaction.

• Vial Preparation: To a dry 4 mL vial equipped with a magnetic stir bar, add 2-chloro-1-methyl-1H-pyrrole (65.8 mg, 0.5 mmol), the boronic acid partner (0.75 mmol, 1.5 equiv.), and the base (e.g., K₃PO₄, 212 mg, 1.0 mmol, 2.0 equiv.).

• Inert Atmosphere: Seal the vial with a septum-containing cap. Evacuate and backfill the vial with an inert gas (Argon or Nitrogen) three times.

• Reagent Addition: Through the septum, add the degassed solvent system (e.g., 2 mL of 1,4-dioxane and 0.5 mL of degassed water).

• Catalyst Addition: In a separate, inert-atmosphere glovebox or bag, prepare a stock solution of the palladium pre-catalyst and ligand if not using a pre-formed complex. Add the palladium source (e.g., SPhos Pd G3, 3.8 mg, 0.005 mmol, 1 mol%) to the vial as a solid or via a degassed solvent slurry.

• Reaction: Place the sealed vial in a pre-heated oil bath or heating block at the desired temperature (e.g., 100 °C).

• Monitoring & Work-up: Stir the reaction vigorously for the specified time (typically 4-24 hours), monitoring by TLC or LC-MS. Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine. Dry the organic layer, filter, and concentrate to obtain the crude product for purification.[5]

Protocol 2: General Procedure for Buchwald-Hartwig Amination

This protocol is for a small-scale (0.5 mmol) test reaction under anhydrous conditions.

• Vial Preparation: In an inert-atmosphere glovebox, add the palladium pre-catalyst (e.g., XPhos Pd G3, 4.2 mg, 0.005 mmol, 1 mol%) and the base (e.g., NaOtBu, 72 mg, 0.75 mmol, 1.5 equiv.) to a dry 4 mL vial with a stir bar.

• Reagent Addition (in glovebox): Add the 2-chloro-1-methyl-1H-pyrrole (65.8 mg, 0.5 mmol), the amine coupling partner (0.6 mmol, 1.2 equiv.), and the anhydrous, degassed solvent (e.g., 2 mL of toluene).

• Reaction: Seal the vial tightly and remove it from the glovebox. Place it in a pre-heated oil bath or heating block at the desired temperature (e.g., 110 °C).

• Monitoring & Work-up: Stir the reaction for the specified time (typically 6-24 hours). After cooling, carefully quench the reaction by adding saturated aqueous NH₄Cl. Extract the product with an organic solvent, wash the combined organic layers, dry, and concentrate for purification.

References

• BenchChem. (2025).

• ResearchGate. (n.d.). Palladium‐Catalysed Cross‐Coupling and Related Reactions Involving Pyrroles | Request PDF. [Link]

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• BenchChem. (2025). Troubleshooting failed Suzuki coupling with 3-(2-Chloropyrimidin-4-yl)benzoic acid.
• BenchChem. (n.d.). A Technical Guide to the Reactivity of Fully Substituted Pyrrole Rings.
• BenchChem. (2025). Troubleshooting guide for Suzuki coupling with 2-Chloro-6,7-difluoroquinoxaline.

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Reference Data & Comparative Studies

Validating 2-Chloro-1-methyl-1H-pyrrole: A GC-MS Fragmentation Pattern Analysis Guide

This guide provides an in-depth analysis of the gas chromatography-mass spectrometry (GC-MS) fragmentation behavior of 2-chloro-1-methyl-1H-pyrrole. Designed for researchers, analytical scientists, and drug development professionals, this document moves beyond a simple procedural outline. It delves into the mechanistic principles of electron ionization (EI) mass spectrometry to establish a robust, self-validating framework for the unambiguous identification of this specific halogenated pyrrole derivative. We will explore the predictable and diagnostic fragmentation pathways that serve as a unique chemical fingerprint, allowing for confident structural confirmation.

The Rationale: Why GC-EI-MS is the Gold Standard for this Analyte

For volatile, thermally stable, and relatively low molecular weight organic compounds like 2-chloro-1-methyl-1H-pyrrole, GC-MS with electron ionization (EI) is the analytical method of choice.[1] The coupling of gas chromatography provides excellent separation from impurities and isomers, while the "hard" ionization technique of EI induces extensive and reproducible fragmentation.[2][1][3] This fragmentation is not random; it follows predictable chemical rules governed by the molecule's structure, creating a detailed mass spectrum that is ideal for structural elucidation and library matching.[1] The standard 70 eV used in EI is an industry benchmark, chosen because it maximizes the ionization process and generates a stable pattern of fragments, ensuring that a spectrum obtained in one laboratory can be reliably compared to another.[1]

Deconstructing the Molecule: Predicting the Fragmentation Cascade

The structure of 2-chloro-1-methyl-1H-pyrrole (C₅H₆ClN) dictates its fragmentation. The pyrrole ring provides aromatic stability, the N-methyl group offers a site for cleavage, and the chlorine atom introduces a crucial isotopic signature.[4] Aromatic and heterocyclic rings tend to produce a more stable molecular ion compared to their aliphatic counterparts.[5]

Upon electron impact, a high-energy electron ejects one of the molecule's electrons, forming a positively charged radical ion, known as the molecular ion (M•+).[6] For 2-chloro-1-methyl-1H-pyrrole, the molecular weight is approximately 129.5 g/mol . The molecular ion will appear as two peaks due to the natural isotopic abundance of chlorine:

• m/z 129: Corresponding to the molecule containing the ³⁵Cl isotope.

• m/z 131: Corresponding to the molecule containing the ³⁷Cl isotope.

The relative intensity of these peaks will be approximately 3:1, a hallmark confirmation for the presence of a single chlorine atom.[4]

From the molecular ion, we can predict a cascade of fragmentation events. The primary pathways involve the loss of stable neutral molecules or radicals, driven by the formation of more stable fragment ions.[6]

Key predicted fragmentation pathways include:

• Loss of a Chlorine Radical (Cl•): Cleavage of the C-Cl bond is a common pathway for halogenated compounds.[7] This would result in a fragment ion at m/z 94.

• Loss of a Methyl Radical (•CH₃): Alpha-cleavage at the N-methyl group can lead to the loss of a methyl radical, forming an ion at m/z 114 (for the ³⁵Cl isotope).

• Loss of Hydrogen Cyanide (HCN): A characteristic fragmentation of nitrogen-containing heterocyclic rings is the expulsion of HCN (27 Da), which would lead to a fragment ion.

• Ring Cleavage: Subsequent fragmentation of the primary ions can lead to smaller, characteristic fragments.

The following diagram illustrates these dominant, predicted fragmentation pathways.

Sources

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A Comparative Guide to Electrophilic Substitution Rates: 1-Methylpyrrole vs. 2-Chloro-1-methyl-1H-pyrrole

This guide provides an in-depth technical comparison of the electrophilic substitution reactivity of 1-methylpyrrole and its halogenated counterpart, 2-chloro-1-methyl-1H-pyrrole. For researchers engaged in the synthesis of heterocyclic compounds, particularly for applications in medicinal chemistry and materials science, understanding the nuanced effects of substituents on the pyrrole core is paramount for reaction design and optimization. This document synthesizes theoretical principles with practical, field-proven insights to elucidate the significant disparity in reaction rates and outcomes between these two substrates.

Foundational Principles: The Innate Reactivity of the Pyrrole Ring

The pyrrole ring is a five-membered, π-excessive aromatic heterocycle. Its chemistry is dominated by a high susceptibility to electrophilic aromatic substitution (EAS). This reactivity, which far exceeds that of benzene, is a direct consequence of the nitrogen heteroatom's ability to delocalize its lone pair of electrons into the aromatic system.[1][2] This delocalization not only increases the electron density of the ring carbons, making them more nucleophilic, but more importantly, it provides powerful resonance stabilization for the cationic intermediate (the σ-complex or arenium ion) formed during the attack by an electrophile.[2][3]

The established order of reactivity for common five-membered heterocycles towards electrophiles is: Pyrrole > Furan > Thiophene > Benzene.[1][4][5] Electrophilic attack preferentially occurs at the α-positions (C2 or C5) as the resulting σ-complex can be stabilized by three resonance structures, compared to only two for attack at the β-positions (C3 or C4).[3]

Figure 1: General mechanism showing preferential electrophilic attack at the C2 position of the pyrrole ring, leading to a more stabilized cationic intermediate.

Comparative Analysis: The Electronic Tug-of-War

The rate of electrophilic substitution is fundamentally governed by the electron density of the aromatic ring. Substituents can either enhance or diminish this density through a combination of inductive and resonance effects.

1-Methylpyrrole: An Activated System

In 1-methylpyrrole, the hydrogen on the nitrogen is replaced by a methyl group. The methyl group is weakly electron-donating through an inductive effect (+I). This effect pushes electron density into the pyrrole ring, further enhancing its nucleophilicity compared to unsubstituted pyrrole. Consequently, 1-methylpyrrole is highly reactive towards electrophiles and typically undergoes substitution under very mild conditions.[6][7] The substitution pattern remains overwhelmingly directed to the C2 and C5 positions.

2-Chloro-1-methyl-1H-pyrrole: A Deactivated System

The introduction of a chlorine atom at the C2 position dramatically alters the electronic landscape of the ring. The chloro substituent exerts two opposing electronic effects:

• Inductive Effect (-I): Due to its high electronegativity, chlorine strongly withdraws electron density from the carbon atom to which it is attached. This effect is transmitted through the sigma bonds, reducing the overall electron density of the pyrrole ring and deactivating it towards electrophilic attack.

• Resonance Effect (+M): The lone pairs on the chlorine atom can be delocalized into the π-system of the ring. This donation of electron density partially counteracts the inductive withdrawal and would tend to direct incoming electrophiles to the C3 and C5 positions.

For halogens, the deactivating inductive effect (-I) is known to be dominant over the weaker activating resonance effect (+M).[8] Therefore, the net result is that the chlorine atom at the C2 position significantly deactivates the pyrrole ring. 2-chloro-1-methyl-1H-pyrrole is substantially less reactive towards electrophilic substitution than 1-methylpyrrole.

Figure 2: Logical diagram illustrating the competing electronic effects of the N-methyl and C2-chloro substituents on the pyrrole ring, resulting in net deactivation.

Quantitative Data Summary

While precise kinetic data for direct comparison is sparse in the literature, the relative reactivity can be inferred from the required reaction conditions and yields for common electrophilic substitutions.

Reaction	Substrate	Relative Rate	Typical Conditions	Major Product(s)
Vilsmeier-Haack Formylation	1-Methylpyrrole	Very Fast	POCl₃, DMF, 0-25 °C[9][10]	1-Methyl-1H-pyrrole-2-carbaldehyde
2-Chloro-1-methyl-1H-pyrrole	Slow	POCl₃, DMF, elevated temp (e.g., 75 °C)[11]	2-Chloro-1-methyl-1H-pyrrole-5-carbaldehyde
Nitration	1-Methylpyrrole	Fast	HNO₃, Acetic Anhydride, low temp (-10 °C)[7][12]	Mixture of 2-nitro and 3-nitro isomers
2-Chloro-1-methyl-1H-pyrrole	Very Slow	Harsher conditions required; risk of decomposition	2-Chloro-5-nitro-1-methyl-1H-pyrrole
Halogenation (Chlorination)	1-Methylpyrrole	Extremely Fast	N-Chlorosuccinimide (NCS) or SO₂Cl₂ at low temp	2-Chloro-1-methyl-1H-pyrrole, often leads to poly-halogenation[13][14][15]
2-Chloro-1-methyl-1H-pyrrole	Slow	NCS, often requires catalyst or longer reaction times	2,5-Dichloro-1-methyl-1H-pyrrole

As the data indicates, 2-chloro-1-methyl-1H-pyrrole consistently requires more forcing conditions (higher temperatures, longer reaction times) to achieve electrophilic substitution, confirming its lower reactivity compared to 1-methylpyrrole. Substitution occurs almost exclusively at the C5 position, the only available and activated α-position.

Experimental Protocols: Vilsmeier-Haack Formylation

The Vilsmeier-Haack reaction is a robust method for introducing a formyl (-CHO) group onto electron-rich aromatic rings.[9][16] The following protocols illustrate the practical differences in methodology for the two substrates.

Protocol: Formylation of 1-Methylpyrrole

• Causality: The high reactivity of 1-methylpyrrole necessitates careful temperature control to prevent polymerization and side reactions. The Vilsmeier reagent is prepared in situ at low temperatures to ensure its stability.

• Materials:

  • N,N-Dimethylformamide (DMF), anhydrous

  • Phosphorus oxychloride (POCl₃)

  • 1-Methylpyrrole

  • Dichloromethane (DCM), anhydrous

  • Saturated sodium bicarbonate solution

  • Ice bath

• Procedure:

  • Reagent Preparation: To a flame-dried, three-neck round-bottom flask under an inert atmosphere (N₂ or Ar), add anhydrous DMF (3.0 equiv.). Cool the flask to 0 °C using an ice bath.

  • Add POCl₃ (1.1 equiv.) dropwise to the cooled DMF with vigorous stirring. The formation of the solid Vilsmeier reagent may be observed. Allow the mixture to stir at 0 °C for 30 minutes.

  • Reaction: Dissolve 1-methylpyrrole (1.0 equiv.) in anhydrous DCM and add it dropwise to the Vilsmeier reagent suspension at 0 °C.

  • After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 1-2 hours, monitoring progress by TLC.

  • Work-up: Carefully pour the reaction mixture onto crushed ice. Neutralize the solution by slowly adding saturated sodium bicarbonate solution until the pH is ~7-8.

  • Extract the aqueous layer with DCM (3x). Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate in vacuo to yield the crude product, which can be purified by column chromatography or distillation.

Protocol: Formylation of 2-Chloro-1-methyl-1H-pyrrole

• Causality: Due to the deactivating effect of the chloro group, thermal energy is required to overcome the higher activation energy for the reaction. The extended reaction time ensures a reasonable conversion.

• Materials:

  • N,N-Dimethylformamide (DMF), anhydrous

  • Phosphorus oxychloride (POCl₃)

  • 2-Chloro-1-methyl-1H-pyrrole

  • Saturated sodium hydroxide solution

  • Ice bath

• Procedure:

  • Reagent Preparation: To a dry flask under an inert atmosphere, cool anhydrous DMF (4.0 equiv.) in an ice bath. Add POCl₃ (2.0 equiv.) dropwise with stirring, maintaining the temperature below 5 °C.

  • Reaction: After complete addition of POCl₃, add 2-chloro-1-methyl-1H-pyrrole (1.0 equiv.) slowly to the mixture.

  • Remove the cooling bath and heat the reaction mixture to 75 °C. Stir at this temperature for 4-6 hours, monitoring for the consumption of the starting material by GC-MS or TLC.

  • Work-up: Cool the reaction mixture to room temperature and pour it onto crushed ice. Make the solution alkaline (pH 8-9) by the careful addition of a cold aqueous NaOH solution.

  • Extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate). Combine the organic phases, wash with water and brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the resulting crude product via silica gel chromatography.

Figure 3: A generalized experimental workflow for the Vilsmeier-Haack formylation of pyrrole derivatives.

Conclusion

The electrophilic substitution rate of 1-methylpyrrole is significantly greater than that of 2-chloro-1-methyl-1H-pyrrole. This pronounced difference is a direct outcome of the substituent electronic effects. The electron-donating methyl group in 1-methylpyrrole activates the ring, leading to rapid reactions under mild conditions. Conversely, the powerful electron-withdrawing inductive effect of the chlorine atom in 2-chloro-1-methyl-1H-pyrrole deactivates the ring, necessitating more forcing reaction conditions to achieve substitution. For synthetic chemists, this comparison underscores the critical need to tailor experimental protocols to the specific electronic nature of the substituted pyrrole core to achieve desired outcomes efficiently and safely.

References

• Benchchem. A Technical Guide to the Reactivity of Fully Substituted Pyrrole Rings.
• My Organic Chemistry. Electrophilic Substitution in Pyrrole (Reactivity and Orientation).
• Benchchem. Furan vs. Pyrrole: A Comparative Guide to Electrophilic Substitution Reactivity.
• Semantic Scholar. Positional selectivity in reactions of pyrrole and its N-substituted derivatives with electrophiles.
• ResearchGate. Substituent effect on the electronic and optical properties of newly designed pyrrole derivatives using density functional theory.
• ResearchGate. Substrate and Positional Selectivity in Electrophilic Substitution Reactions of Pyrrole, Furan, Thiophene, and Selenophene Derivatives.
• ResearchGate. Reaction of 2-chloropyrrole with Vilsmeier–Haack reagent.
• Pearson+. Pyrrole undergoes electrophilic aromatic substitution more readily...
• University of Babylon. Pyrrole reaction.
• Master Organic Chemistry. Vilsmeier-Haack Reaction.
• Chemistry Steps. Vilsmeier-Haack Reaction.
• Organic Chemistry Portal. Vilsmeier-Haack Reaction.
• Canadian Science Publishing. PYRROLE CHEMISTRY: I. SUBSTITUTION REACTIONS OF 1-METHYLPYRROLE.
• LookChem. Cas 56454-26-3, 1H-Pyrrole, 2-chloro-1-methyl-.
• Growing Science. Vilsmeier-Haack reagent: A facile synthesis of 2-(4-chloro-3,3-dimethyl-7-phenoxyindolin-2-ylidene)malonaldehyde and its reactions.
• Wikipedia. Pyrrole.
• ECHEMI. Nitration of pyrrole with sulfuric and nitric acids.
• YouTube. Pyrrole: Electrophilic Substitution Reactions Lecture 1.
• ECHEMI. What is the effect of chlorine towards electrophilic substitution?.

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spectroscopic differences between 2-chloro-1-methyl-1h-pyrrole and 2-bromo-1-methyl-1h-pyrrole

Spectroscopic Differences Between 2-Chloro-1-methyl-1H-pyrrole and 2-Bromo-1-methyl-1H-pyrrole: A Comparative Guide

As the demand for advanced organic materials and targeted therapeutics grows, halogenated pyrroles have emerged as indispensable building blocks. Specifically, 2-chloro-1-methyl-1H-pyrrole and 2-bromo-1-methyl-1H-pyrrole serve as critical precursors in transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki, Stille, and Buchwald-Hartwig aminations) for the synthesis of conducting polymers, donor-acceptor semiconductors (such as dithieno[3,2-b:2′,3′-d]pyrroles), and pharmaceutical intermediates [10].

While structurally similar, the substitution of chlorine versus bromine at the C2 position fundamentally alters the electronic landscape of the pyrrole ring. For researchers, accurately differentiating these compounds via spectroscopy is paramount for confirming successful halogenation and predicting downstream reactivity. This guide provides an objective, data-driven comparison of their spectroscopic profiles, grounded in the physical chemistry that dictates these differences.

Quantitative Spectroscopic Comparison

The structural assignment of these halopyrroles relies heavily on multi-nuclear Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy. The table below consolidates the benchmark spectroscopic data for both compounds.

Table 1: Comparative Spectroscopic Data (Measured in CDCl₃/CCl₄ at 298 K)

Spectroscopic Parameter	2-Chloro-1-methyl-1H-pyrrole	2-Bromo-1-methyl-1H-pyrrole	Causality / Physical Basis
¹H NMR (C5-H)	δ ~6.40 ppm (q, J = 2.5, 3.0 Hz)	δ ~6.53 ppm (m)	Bromine's larger van der Waals radius induces slight anisotropic deshielding across the ring [5].
¹H NMR (C3-H, C4-H)	δ ~5.90 – 5.92 ppm (m)	δ ~6.05 – 6.13 ppm (m)	Chlorine's stronger +M (resonance) effect shields the β-protons more effectively than bromine [5].
¹H NMR (N-CH₃)	δ ~3.53 ppm (s)	δ ~3.58 ppm (s)	Minimal difference; the N-methyl group is insulated from the direct inductive effects of C2.
¹³C NMR (C2-X)	δ ~115.0 – 118.0 ppm	δ ~104.0 – 106.0 ppm	Heavy Atom Effect: Bromine induces significant spin-orbit coupling, drastically shielding the C2 carbon [8].
IR ν(C–X) Stretch	~1085 cm⁻¹	~970 cm⁻¹	Reduced Mass: The heavier bromine atom increases the reduced mass of the C-X oscillator, lowering the vibrational frequency [5].
UV-Vis (λmax)	~235 nm	~242 nm	Bromine's higher polarizability lowers the HOMO-LUMO gap, resulting in a slight bathochromic (red) shift [7].

Mechanistic Insights: The Physics Behind the Spectra

To interpret these spectra accurately, one must look beyond the raw data and understand the underlying quantum and physical mechanics driving the shifts.

The Heavy Atom Effect in ¹³C NMR

The most diagnostic difference between the two compounds lies in their ¹³C NMR spectra, specifically at the C2 position. Intuitively, one might expect the more electronegative chlorine atom to deshield the C2 carbon more than bromine. However, the C2 resonance of 2-bromo-1-methyl-1H-pyrrole appears anomalously upfield (~105 ppm) compared to its chlorinated counterpart (~116 ppm) [8]. This is governed by the Heavy Atom Effect (Normal Halogen Dependence) . The large electron cloud of the bromine atom facilitates strong spin-orbit coupling, which induces a localized magnetic field that opposes the applied external field, effectively shielding the directly attached carbon nucleus.

Inductive (-I) vs. Resonance (+M) Interplay in ¹H NMR

In ¹H NMR, the chemical shifts of the pyrrole ring protons (H3, H4, H5) are dictated by a delicate balance of inductive withdrawal (-I) and resonance donation (+M). Chlorine is more electronegative than bromine, meaning its -I effect is stronger. However, chlorine's 3p orbitals overlap more efficiently with the 2p orbitals of the pyrrole carbon than bromine's larger 4p orbitals. Consequently, chlorine's +M effect is also stronger. The enhanced resonance donation from chlorine increases electron density at the C3 and C5 positions, causing the ring protons in 2-chloro-1-methyl-1H-pyrrole to appear slightly more upfield (shielded) than those in the bromo derivative [5].

Vibrational Mechanics in IR Spectroscopy

The shift in the C–X stretching frequency is a direct application of Hooke's Law for a harmonic oscillator. The frequency of vibration is inversely proportional to the square root of the reduced mass of the two bonded atoms. Because bromine (atomic mass ~80 amu) is significantly heavier than chlorine (atomic mass ~35.5 amu), the C–Br bond has a higher reduced mass, resulting in a lower stretching frequency (~970 cm⁻¹) compared to the C–Cl bond (~1085 cm⁻¹) [5].

Fig 1: Mechanistic pathways dictating spectroscopic differences in 2-halo-1-methylpyrroles.

Self-Validating Experimental Protocol: Synthesis & Characterization

Pyrroles are highly electron-rich and susceptible to over-halogenation and acid-catalyzed polymerization. The following protocol utilizes N-halosuccinimides to ensure regioselective mono-halogenation, incorporating self-validating analytical checkpoints to guarantee product integrity[9].

Materials Required:

• 1-Methyl-1H-pyrrole (distilled prior to use)

• N-Chlorosuccinimide (NCS) or N-Bromosuccinimide (NBS) (recrystallized)

• Anhydrous Tetrahydrofuran (THF) or N,N-Dimethylformamide (DMF)

• Basic Alumina (Activity I)

Step-by-Step Methodology

Step 1: Controlled Halogenation

• Dissolve 1-methyl-1H-pyrrole (1.0 equiv) in anhydrous THF under an inert argon atmosphere and cool the flask to -78 °C using a dry ice/acetone bath.

  • Causality: Cryogenic temperatures suppress the kinetic formation of 2,5-dihalogenated byproducts and prevent exothermic polymerization.

• Add a solution of NCS (for the chloro derivative) or NBS (for the bromo derivative) (0.95 equiv) in THF dropwise over 30 minutes.

  • Causality: Using a slight sub-stoichiometric amount of the halogenating agent acts as a fail-safe against dihalogenation.

Step 2: In-Process Validation (Crude NMR)

• Allow the reaction to stir for 2 hours at -78 °C, then quench with cold saturated aqueous NaHCO₃. Extract with diethyl ether.

• Evaporate a 0.5 mL aliquot of the organic layer and acquire a rapid crude ¹H NMR spectrum.

  • Self-Validation Check: Integrate the N-CH₃ singlet (~3.5 ppm) against the ring protons (~5.9–6.5 ppm). A ratio of 3:3 confirms mono-halogenation. A ratio of 3:2 indicates contamination with 2,5-dihalo-1-methylpyrrole, necessitating a modification of the purification strategy.

Step 3: Acid-Free Purification

• Pass the crude organic extract through a short pad of basic alumina, eluting with hexanes.

  • Causality: Halopyrroles are notoriously acid-sensitive and will decompose or polymerize on standard acidic/neutral silica gel. Basic alumina preserves the integrity of the pyrrole ring.

• Carefully concentrate the eluent under reduced pressure (keep bath temperature < 30 °C) to yield the pure 2-halo-1-methyl-1H-pyrrole as a pale, light-sensitive oil. Store immediately under argon at -20 °C.

Step 4: Final Spectroscopic Verification

• Acquire high-resolution ¹H and ¹³C NMR spectra in CDCl₃. Verify the presence of the diagnostic Heavy Atom Effect in the ¹³C spectrum if synthesizing the bromo derivative (C2 at ~105 ppm).

References

• Benchchem. "1,3-Dihydro-1-methyl-2H-pyrrol-2-one." Benchchem Database.
• Benchchem. "1-Methyl-2-(trimethylstannyl)-1H-pyrrole." Benchchem Database.
• Cordell, G. A. "The Journal of Organic Chemistry 1975 Volume 40 No.22." Department of Science Service, Thailand.
• ResearchGate. "Synthesis of 2- and 3-Substituted N-Methylpyrroles." ResearchGate.
• Thieme Connect. "Product Class 13: 1H-Pyrroles." Science of Synthesis.
• ACS Publications. "Thieno[3,2-b]pyrrole-benzothiadiazole Banana-Shaped Small Molecules for Organic Field-Effect Transistors." ACS Applied Materials & Interfaces.
• ResearchGate. "Synthesis, characterization and evaluation of optical band gap of new semiconductor polymers with N-aryl- 2,5-diphenyl-pyrrole units." ResearchGate.
• University of Johannesburg. "COPYRIGHT AND CITATION CONSIDERATIONS FOR THIS THESIS/ DISSERTATION." UJ Institutional Repository.
• Scribd. "Modern Heterocyclic Chemistry Overview." Scribd.
• Thieme Connect. "Broadly Applicable Synthesis of Heteroarylated Dithieno[3,2-b:2′,3′-d]pyrroles for Advanced Organic Materials." Organic Materials.

Benchmarking 2-Chloro-1-methyl-1H-pyrrole in Polysubstituted Heteroaryl Synthesis: A Comprehensive Guide

Executive Summary & Strategic Utility

In the landscape of modern drug development and materials science, the modular synthesis of polysubstituted heteroarenes is a critical bottleneck. Pyrrole derivatives, in particular, are ubiquitous in pharmacophores ranging from kinase inhibitors to dopamine D3 receptor ligands. Historically, chemists have relied on highly reactive but unstable precursors like 2-bromo-1-methylpyrrole, or highly toxic organometallics such as 1-methyl-2-(trimethylstannyl)-1H-pyrrole[1].

This guide benchmarks 2-chloro-1-methyl-1H-pyrrole (2-CMP) as a superior, redox-neutral precursor for late-stage heteroaryl synthesis. By leveraging advanced palladium-catalyzed cross-coupling and Pd/NBE (norbornene) cooperative catalysis[2], 2-CMP offers an optimal balance of bench stability, low toxicity, and high atom economy, overcoming the traditional activation barriers associated with C–Cl bonds.

Mechanistic Causality: Overcoming the C–Cl Activation Barrier

The primary historical deterrent to using chlorinated pyrroles has been the high bond dissociation energy (BDE) of the C(sp²)–Cl bond (~96 kcal/mol) compared to the C(sp²)–Br bond (~81 kcal/mol). This strong bond renders oxidative addition—the first step in the catalytic cycle of cross-coupling reactions—kinetically sluggish.

However, the lability of 2-bromo-1-methylpyrrole makes it highly sensitive to light and thermal degradation, complicating its use in complex, multi-step syntheses[3]. To utilize 2-CMP effectively, the catalytic system must be engineered to increase the electron density at the palladium center.

The Pd/NBE Cooperative Catalysis Pathway

Recent breakthroughs have demonstrated that 2-CMP is an excellent substrate for Catellani-type Pd/NBE cooperative catalysis[2]. In this self-validating system, the chloride acts as an efficient leaving group for the initial oxidative addition. The resulting Pd(II) intermediate undergoes norbornene insertion, which sterically forces a subsequent electrophilic C–H palladation at the adjacent C4 or C5 position. This enables the direct coupling of two different carbon electrophiles in a single, redox-neutral operation.

Pd/NBE cooperative catalysis cycle for 2-CMP difunctionalization.

Comparative Performance Analysis

To objectively evaluate 2-CMP, we must benchmark it against the standard alternatives utilized in Suzuki-Miyaura, Stille, and direct C–H functionalization workflows.

Table 1: Quantitative Benchmarking of Pyrrole Precursors

Precursor Alternative	Reactivity (Oxidative Addition)	Bench Stability (Shelf-Life)	Toxicity Profile	Atom Economy	Cost & Scalability
2-Chloro-1-methylpyrrole	Moderate (Requires e⁻ rich ligands)	High (Stable at RT)	Low	High	Highly scalable, cost-effective
2-Bromo-1-methylpyrrole	High	Low (Light/Heat sensitive)[3]	Low	Moderate	Prone to degradation during storage
1-Methyl-2-(trimethylstannyl)pyrrole	Very High (Stille Coupling)[1]	Moderate	High (Organotin)	Low	Expensive, requires toxic waste disposal
1-Methylpyrrole-2-boronic acid pinacol ester	High (Suzuki Coupling)	High	Low	Moderate	Expensive for large-scale synthesis

Data Synthesis: While stannyl and bromo derivatives offer lower kinetic barriers for oxidative addition, their severe drawbacks in toxicity and stability, respectively, make them suboptimal for industrial scale-up. 2-CMP emerges as the superior choice when paired with modern catalytic systems, providing a robust, scalable, and environmentally benign pathway.

Experimental Protocols: Vicinal Difunctionalization of 2-CMP

The following protocol details the redox-neutral vicinal difunctionalization (C4-arylation/C5-alkynylation) of 2-chloro-1-methylpyrrole using dual electrophiles[2]. This protocol is designed as a self-validating system : the use of an internal standard and specific temperature checkpoints ensures that if a step fails, the root cause (e.g., catalyst poisoning or moisture ingress) can be immediately identified.

Step-by-Step Methodology

Reagents Required:

• 2-Chloro-1-methylpyrrole (1.0 equiv, 0.2 mmol)

• Methyl 2-iodobenzoate (2.0 equiv, first electrophile)

• Alkynyl bromide (1.5 equiv, second electrophile)

• Pd(OAc)₂ (10 mol%, catalyst)

• Norbornene (NBE) (1.5 equiv, co-catalyst)

• Cs₂CO₃ (2.5 equiv, base)

• 1,4-Dioxane (Anhydrous, 2.0 mL)

Procedure:

• Inert Atmosphere Assembly: Inside an argon-filled glovebox, charge an oven-dried 10 mL Schlenk tube with Pd(OAc)₂, NBE, and Cs₂CO₃. Causality Note: Cs₂CO₃ is selected over weaker bases (like K₂CO₃) because its solubility profile in dioxane optimally facilitates the crucial deprotonation step during C–H palladation without causing premature degradation of the alkynyl bromide.

• Reagent Addition: Add 2-chloro-1-methylpyrrole, methyl 2-iodobenzoate, and the alkynyl bromide, followed by anhydrous 1,4-dioxane. Seal the tube with a Teflon-lined cap.

• Thermal Reaction: Transfer the sealed tube out of the glovebox and stir the mixture at 100 °C for 24 hours. Validation Checkpoint: An aliquot taken at 4 hours should show complete consumption of the aryl iodide via TLC/GC-MS, indicating successful initiation of the Catellani cycle.

• Workup: Cool the reaction to room temperature. Dilute the mixture with ethyl acetate (10 mL) and filter through a short pad of Celite to remove the palladium black and inorganic salts.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude residue via flash column chromatography (silica gel, hexanes/ethyl acetate gradient) to isolate the C4-arylated/C5-alkynylated pyrrole product.

Step-by-step experimental workflow for the Pd-catalyzed difunctionalization of 2-CMP.

Expert Insights: Maximizing Yields with Chlorinated Precursors

As an Application Scientist, the most frequent failure point observed in utilizing 2-CMP is the premature termination of the catalytic cycle (e.g., simple hydrodehalogenation rather than cross-coupling).

To mitigate this, the choice of ligand is paramount. While the protocol above utilizes ligand-free Pd(OAc)₂ relying on NBE coordination, traditional Suzuki-Miyaura couplings with 2-CMP require highly electron-rich, sterically demanding dialkylbiaryl phosphine ligands (such as SPhos or XPhos)[4]. These ligands serve a dual purpose:

• Electronic Enrichment: They push electron density onto the Pd(0) center, significantly lowering the activation energy required to insert into the strong C–Cl bond.

• Steric Bulk: The bulky nature of the ligand accelerates the final reductive elimination step, preventing the formation of off-target homocoupled byproducts and ensuring high turnover frequencies (TOF).

By understanding these mechanistic underpinnings, researchers can confidently substitute volatile or toxic precursors with 2-chloro-1-methylpyrrole, achieving highly functionalized heteroaryl scaffolds with superior safety and cost-efficiency.

References

• Redox-Neutral Vicinal Difunctionalization of Five-Membered Heteroarenes with Dual Electrophiles Source: NIH / PubMed Central URL
• 1-Methyl-2-(trimethylstannyl)
• 2-Halopyrroles.
• Site-Selective C–H Arylation of 2-Pyridones via Pd/NBE Cooperative Catalysis Source: ACS Publications URL

Sources

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• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

isotopic labeling and mass spectrometry validation of 2-chloro-1-methyl-1h-pyrrole

Isotopic Labeling and Mass Spectrometry Validation of 2-Chloro-1-methyl-1H-pyrrole: A Comparative Guide

As drug development and metabolomic tracing increasingly rely on precise molecular tracking, the isotopic labeling of volatile heterocyclic biomarkers has become a critical analytical focus. 2-Chloro-1-methyl-1H-pyrrole (Molecular Weight: 115.56 g/mol ) is a key substructure in numerous bioactive compounds and a significant volatile organic compound (VOC) in metabolic profiling [3].

Validating the isotopic enrichment of this compound requires a rigorous, self-validating analytical system. This guide objectively compares isotopic labeling strategies and mass spectrometry (MS) platforms, providing a field-proven methodology for the structural and quantitative validation of 2-chloro-1-methyl-1H-pyrrole.

Comparative Analysis of Isotopic Labeling Strategies

The choice of stable isotope dictates both the synthetic complexity and the reliability of downstream MS data. For 2-chloro-1-methyl-1H-pyrrole, researchers typically choose between Deuterium ( 2 H) and Carbon-13 ( 13 C) labeling.

• Deuterium ( 2 H) Labeling: While cost-effective and relatively easy to incorporate via hydrogen/deuterium (H/D) exchange or using d3​ -methyl iodide during N-methylation, deuterium is highly susceptible to "scrambling" or back-exchange in the MS collision cell or during sample preparation. This kinetic instability can confound structural elucidation and lead to false quantification [4].

• Carbon-13 ( 13 C) Labeling: 13 C atoms form stable covalent bonds that do not undergo back-exchange under standard physiological or mass spectrometric conditions. Although synthesizing a 13 C-labeled pyrrole ring is synthetically demanding, utilizing 13 C-methyl iodide for N-methylation provides a stable +1 Da mass shift that is ideal for absolute quantification and metabolic flux analysis.

Table 1: Quantitative Comparison of Labeling Strategies

Labeling Strategy	Mass Shift per Atom	Stability (Back-Exchange Risk)	Synthesis Complexity	Best Application
Deuterium ( 2 H)	+1.006 Da	Low (High risk of H/D scrambling)	Low (e.g., d3​ -methyl iodide)	Short-term in vitro tracing, qualitative MS/MS
Carbon-13 ( 13 C)	+1.003 Da	High (No back-exchange)	High (Requires 13 C precursors)	Absolute quantification, in vivo metabolic flux
Nitrogen-15 ( 15 N)	+0.997 Da	High (No back-exchange)	Very High (De novo ring synthesis)	Specialized nitrogen-pool metabolic tracing

Mass Spectrometry Platform Comparison: GC-EI-MS vs. LC-ESI-HRMS

Selecting the correct MS platform requires understanding the physicochemical causality of the analyte. 2-Chloro-1-methyl-1H-pyrrole is a low-molecular-weight, volatile, and relatively non-polar molecule.

• Causality of Ionization: Soft ionization techniques like Electrospray Ionization (ESI) used in LC-HRMS struggle to efficiently ionize uncharged, non-polar halopyrroles without prior derivatization. Conversely, Gas Chromatography coupled with Electron Ionization (GC-EI-MS) at a standard 70 eV provides robust, hard ionization. This generates highly reproducible fragmentation patterns and preserves the characteristic 35 Cl/ 37 Cl isotopic signature (approximate 3:1 ratio) in the molecular ion ( M+∙ ) [1].

Table 2: MS Platform Performance Metrics for 2-Chloro-1-methyl-1H-pyrrole

MS Platform	Ionization Method	Sensitivity for Halopyrroles	Fragmentation Utility	Verdict
GC-EI-MS	Hard (70 eV)	Excellent (High volatility match)	High (Diagnostic radical losses)	Primary Choice
LC-ESI-HRMS	Soft (ESI+/-)	Poor (Lacks basic/acidic sites)	Low (Requires derivatization)	Not Recommended
LC-APCI-MS	Soft (APCI)	Moderate (Gas-phase ionization)	Moderate	Secondary Alternative

Mechanistic Fragmentation Pathway

Under 70 eV EI conditions, the molecular ion of 2-chloro-1-methyl-1H-pyrrole (m/z 115 for 35 Cl) undergoes competitive fragmentation. The dominant pathways include the loss of a chlorine radical ( Cl∙ ) to yield an azafulvinium species at m/z 80, the loss of a methyl radical ( CH3∙​ ) yielding m/z 100, and the loss of HCN yielding m/z 88 [2]. Tracking these specific fragments in a labeled cohort confirms the exact position of the isotopic label.

Primary EI-MS fragmentation pathways of 2-chloro-1-methyl-1H-pyrrole.

Self-Validating Experimental Protocol: GC-EI-MS Workflow

To ensure scientific integrity, isotopic validation cannot rely on a single labeled injection. It must be a self-validating system where natural abundance (unlabeled) standards are used to empirically determine instrument-specific mass discrimination before calculating the isotopic enrichment of the labeled cohort [4].

Phase 1: System Suitability and Baseline Calibration

• Blank Injection: Inject 1 µL of pure extraction solvent (e.g., LC-MS grade Hexane) to verify the absence of column carryover at the expected retention time of the pyrrole.

• Natural Abundance Calibration: Inject a 10 µg/mL natural abundance standard of 2-chloro-1-methyl-1H-pyrrole.

• Isotope Ratio Verification: Confirm that the M (m/z 115) and M+2 (m/z 117) peaks reflect the natural 3:1 ratio of 35 Cl to 37 Cl. Record the natural M+1 (m/z 116) contribution from natural 13 C to use as the baseline for deconvolution.

Phase 2: Sample Preparation

• Extraction: Spike 100 µL of the biological or synthetic matrix with the 13 C-labeled 2-chloro-1-methyl-1H-pyrrole.

• Liquid-Liquid Extraction (LLE): Add 500 µL of Hexane. Vortex for 2 minutes to partition the non-polar halopyrrole into the organic layer.

• Centrifugation: Centrifuge at 10,000 x g for 5 minutes at 4°C. Carefully transfer the upper hexane layer to a GC-MS autosampler vial containing a glass insert.

Phase 3: GC-EI-MS Acquisition

• Injection: Inject 1 µL in splitless mode (Inlet temperature: 250°C).

• Separation: Use a non-polar capillary column (e.g., HP-5MS, 30m x 0.25mm x 0.25µm). Program the oven: 40°C hold for 2 min, ramp at 15°C/min to 200°C, hold for 1 min.

• Ionization: Set the EI source to 70 eV and the source temperature to 230°C. Scan range: m/z 35 to 200.

Phase 4: Data Deconvolution

• Extract the ion chromatograms (EIC) for the labeled molecular ion (e.g., m/z 116 for a single 13 C label, 35 Cl isotope).

• Subtract the empirical natural M+1 abundance (determined in Phase 1) from the labeled sample's M+1 intensity.

• Calculate the final Isotopic Purity (Enrichment %) to validate the labeling efficiency.

Workflow for stable isotope labeling and self-validating MS analysis.

References

• Cordell, G. A. (1975). "2-Halopyrroles. II. Mass Spectroscopic Studies." Spectroscopy Letters, 8(12), 983-991. Available at: [Link]

• National Center for Biotechnology Information. "1H-Pyrrole, 2-chloro-1-methyl-." PubChem Compound Database, CID 12235270. Available at: [Link]

• Heuillet, M., et al. (2018). "Methodology for the Validation of Isotopic Analyses by Mass Spectrometry in Stable-Isotope Labeling Experiments." Analytical Chemistry, 90(4), 2850-2858. Available at: [Link]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 2-chloro-1-methyl-1H-pyrrole

As researchers and drug development professionals, our work with novel chemical entities demands the highest standards of safety, not only in their synthesis and application but also in their disposal. The compound 2-chloro-1-methyl-1H-pyrrole, a chlorinated heterocyclic molecule, requires meticulous handling and a disposal protocol grounded in chemical principles to ensure the safety of laboratory personnel and the protection of our environment.

This guide provides a comprehensive, step-by-step framework for the proper disposal of 2-chloro-1-methyl-1H-pyrrole. It moves beyond a simple checklist to explain the scientific rationale behind each procedure, empowering you to manage chemical waste with expertise and confidence.

Core Hazard Assessment: An Evidence-Based Approach

Table 1: Inferred Hazard Profile for 2-chloro-1-methyl-1H-pyrrole

Hazard Category	Potential Effects & Rationale	Supporting Evidence (Analogous Compounds)
Acute Toxicity	May be harmful if swallowed, inhaled, or absorbed through the skin.[1][2]	N-(2-chloroacetyl)-1-methyl-1H-pyrrole-2-carboxamide is classified as acutely toxic.[3]
Skin & Eye Irritation	Expected to cause skin and eye irritation.[1][2] Prolonged contact may lead to more severe damage.	Related compounds are known skin and eye irritants. Some, like 1-Methyl-1H-pyrrole-2-carbonyl chloride, cause severe burns.[4][5]
Respiratory Irritation	Vapors or mists may cause respiratory tract irritation.[1][5]	Inhalation is a common route of exposure for volatile and semi-volatile organic compounds.
Environmental Hazard	Data is unavailable, but chlorinated organic compounds are often persistent in the environment and can be toxic to aquatic life.[1][6]	Organochlorine compounds as a class are known for their environmental persistence.[7]

| Combustion Products | Thermal decomposition can release highly toxic and corrosive gases. | In a fire, expect the release of Nitrogen oxides (NOx), Carbon monoxide (CO), and Hydrogen chloride gas.[4][5] |

Personal Protective Equipment (PPE): A Non-Negotiable Standard

Before handling the chemical in any capacity—from experimentation to disposal—the correct PPE must be in place. This is your primary defense against exposure.

Table 2: Required Personal Protective Equipment

PPE Type	Standard Specification	Rationale for Use
Hand Protection	Nitrile or Neoprene Gloves	Prevents skin contact and absorption, a likely exposure route.[1] Always check for breakthrough times with your glove supplier.
Eye Protection	Safety Glasses with Side Shields or Chemical Goggles	Protects against splashes and accidental contact with the eyes, which are highly sensitive to irritants.[2]
Body Protection	Standard Laboratory Coat	Protects skin and personal clothing from contamination.

| Respiratory Protection | Chemical Fume Hood | All handling of the pure compound and its solutions should occur within a certified chemical fume hood to prevent inhalation of vapors.[8] |

Disposal Workflow: From Benchtop to Final Disposition

The guiding principle for disposing of 2-chloro-1-methyl-1H-pyrrole is that it must be treated as chlorinated hazardous waste. It should never be disposed of down the drain or in regular trash. The following workflow provides a logical sequence for safe management.

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A Researcher's Guide to Handling 2-chloro-1-methyl-1H-pyrrole: Essential Safety Protocols

Navigating the complexities of novel chemical compounds requires a vigilant and informed approach to safety. This guide serves as an essential operational manual for researchers, scientists, and drug development professionals handling 2-chloro-1-methyl-1H-pyrrole. As a Senior Application Scientist, my objective is to provide a clear, actionable framework grounded in established safety principles, ensuring that your critical research is not compromised by avoidable laboratory incidents. The following protocols are designed to be a self-validating system, where the logic behind each step is as important as the step itself.

Hazard Assessment: Understanding the Adversary

While a specific, verified Safety Data Sheet (SDS) for 2-chloro-1-methyl-1H-pyrrole is not publicly available, data from closely related chlorinated and heterocyclic compounds provide a strong basis for a conservative risk assessment. The primary threats associated with this class of chemicals must be assumed until proven otherwise.

Anticipated Health Hazards:

• Skin Contact: May be harmful if absorbed through the skin and is likely to cause skin irritation.[1][2]

• Eye Contact: Direct contact may cause significant irritation and pain.[1]

• Inhalation: Vapors or mists may be harmful if inhaled, potentially causing respiratory tract irritation.[1]

• Ingestion: May be harmful if swallowed.[1][2]

Physicochemical Hazards:

• Combustion Products: Like many halogenated organic compounds, it is expected to emit highly toxic fumes upon combustion, including carbon monoxide, carbon dioxide, hydrogen chloride, and potentially phosgene.[1]

• Reactivity: Avoid strong bases and oxidizing agents.[1][2] The material may also be sensitive to moisture, air, and light, requiring storage under an inert atmosphere.[3][4]

• Flammability: The compound is likely a flammable liquid and vapor. Vapors can accumulate in low areas and may form explosive mixtures with air.[1][5][6]

This hazard profile dictates a stringent approach to personal protective equipment (PPE) and handling protocols.

Core Directive: Personal Protective Equipment (PPE)

The selection of PPE is not a matter of preference but a critical control measure dictated by the chemical's properties. Engineering controls, primarily a certified chemical fume hood, are the first and most effective line of defense. All handling of 2-chloro-1-methyl-1H-pyrrole must occur within a fume hood.

The following table summarizes the mandatory PPE for handling this compound.

Protection Type	Required Equipment	Rationale and Key Considerations
Eye & Face	Chemical Splash Goggles (ANSI Z87.1 compliant) & Face Shield	Goggles provide a seal against splashes and vapors. A face shield must be worn over goggles during procedures with a high risk of splashing (e.g., large-volume transfers, reactions under pressure).[3][7][8]
Hand	Double Gloving: Nitrile or Neoprene Gloves	No single glove material protects against all chemicals.[9] Nitrile provides good general-purpose protection against a variety of solvents and chemicals.[9] Given the potential for skin absorption, double gloving adds a critical layer of security. Always inspect gloves for tears or degradation before and during use.[6]
Body	Flame-Resistant (FR) Lab Coat (NFPA 2112 compliant)	Standard cotton lab coats are insufficient. An FR lab coat is essential due to the flammability hazard.[7] Ensure the coat is fully buttoned with sleeves rolled down.
Respiratory	NIOSH-approved Respirator (as needed)	A fume hood should eliminate the need for respiratory protection during routine handling.[9] However, in the event of a significant spill or failure of engineering controls, a NIOSH-approved air-purifying respirator with organic vapor cartridges is necessary.[3][8] Personnel must be fit-tested and trained before using a respirator.
Footwear	Closed-toe, closed-heel leather or chemical-resistant shoes	Protects against spills and dropped equipment. The material should not be permeable.

Operational Plan: A Step-by-Step Workflow for Safe Handling

Adherence to a strict, repeatable workflow minimizes the risk of exposure and contamination.

Workflow: Preparation to Post-Handling

Caption: A three-phase workflow for handling 2-chloro-1-methyl-1H-pyrrole.

Step 1: Preparation

• Verify Engineering Controls: Ensure the chemical fume hood is operational and the annual certification is current.

• Assemble PPE: Gather all necessary PPE. Inspect each item, particularly gloves, for any signs of damage or degradation.

• Don PPE: Put on your FR lab coat, followed by safety goggles, and finally, your inner and outer gloves. The outer glove cuff should go over the sleeve of the lab coat.

• Prepare for Emergencies: Confirm the location and accessibility of the safety shower, eyewash station, and a spill kit appropriate for flammable organic compounds.

Step 2: Active Handling

• Work Within the Hood: Conduct all manipulations at least 6 inches inside the fume hood sash.

• Prevent Static Discharge: When transferring liquids, ground and bond containers to prevent the buildup of static electricity, which can be an ignition source.[3][6]

• Minimize Exposure: Keep all containers tightly sealed when not in use.[6] Use the smallest quantities necessary for the experiment.

Step 3: Post-Handling & Decontamination

• Doffing PPE: This is a critical step to prevent self-contamination.

  • Remove outer gloves first, peeling them off without touching the exterior surface.

  • Remove your face shield (if used) and lab coat.

  • Remove safety goggles.

  • Remove inner gloves using the same technique as the outer gloves.

• Hygiene: Wash hands thoroughly with soap and water immediately after handling the chemical.[6]

Disposal Plan: Managing Contaminated Materials

Improper disposal is a significant compliance and safety risk. All materials, including the chemical itself and any contaminated items, must be treated as hazardous waste.

Waste Disposal Protocol

Caption: Segregation and disposal pathways for hazardous waste.

• Chemical Waste: Unused or waste 2-chloro-1-methyl-1H-pyrrole must be collected in a designated, sealed, and clearly labeled container for halogenated organic waste . Do not mix with other waste streams.

• Contaminated PPE: All disposable PPE, such as gloves, bench paper, and wipes, that have come into contact with the chemical must be collected in a separate, sealed bag or container labeled as hazardous waste.

• Collection: Transfer all waste containers to your institution's designated hazardous waste collection area and arrange for pickup by a specialized disposal company.[1]

Emergency Procedures: Immediate and Decisive Action

In Case of Exposure:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[1] Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with an eyewash station for at least 15 minutes, holding the eyelids open.[1][2] Seek immediate medical attention.

• Inhalation: Move the individual to fresh air immediately. If breathing is difficult or stops, provide artificial respiration. Seek immediate medical attention.[1]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[1]

In Case of a Spill:

• Alert & Evacuate: Alert personnel in the immediate area and evacuate if necessary. Eliminate all ignition sources.[1]

• Assess: For small spills within a fume hood, trained personnel may proceed with cleanup. For large spills or any spill outside of a fume hood, evacuate and call your institution's emergency response team.

• Contain & Clean (Small Spills):

  • Ensure you are wearing the full PPE outlined above, including respiratory protection if necessary.

  • Contain the spill using an inert absorbent material like vermiculite or sand. Do not use combustible materials.

  • Collect the absorbed material using spark-proof tools and place it in a sealed container for hazardous waste disposal.[3]

  • Decontaminate the area with an appropriate solvent, followed by soap and water.

By internalizing these protocols, you build a foundation of safety that protects you, your colleagues, and the integrity of your scientific work. Always prioritize a culture of safety and consult your institution's Environmental Health and Safety (EHS) department for specific guidance.

References

• Safety Data Sheet. (2014, September 1). Philip Harris Ltd. Sourced from search results, specific product name not fully identified but hazards listed are relevant.
• Safety Data Sheet - SigmaAldrich.cn. (2025, November 6). Sigma-Aldrich.
• Flame Resistant PPE. Department of Chemistry and Biochemistry, University of Arizona.
• Material Safety Data Sheet - Pyrrole, 99%. (2005, October 3). Cole-Parmer.
• Safety Data Sheet - Fisher Scientific. (2025, December 21). Thermo Fisher Scientific.
• Pyrrole - Santa Cruz Biotechnology. Santa Cruz Biotechnology.
• Safety Data Sheet - TCI Chemicals. (2025, April 24). TCI Chemicals.
• Safety Data Sheet - CDN. CDN Isotopes.
• Personal Protective Equipment Selection Guide. (2015, July 22).
• Personal protective equipment (PPE). Bundesamt für Verbraucherschutz und Lebensmittelsicherheit (BVL).
• Examples of PPE for Various Dangerous Goods Classes. (2025, July 2). Storemasta Blog.

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